2-Bromo-7-methoxyphenazine

• CAS: 58476-71-4

Core Science & Biosynthesis

2-Bromo-7-methoxyphenazine CAS 58476-71-4 properties

The following technical guide provides an in-depth analysis of 2-Bromo-7-methoxyphenazine (CAS 58476-71-4) , a specialized heterocyclic building block. This document is structured to serve researchers in medicinal chemistry and materials science, focusing on its utility as a scaffold for "push-pull" electronic systems and DNA-intercalating agents.[1]

CAS Registry Number: 58476-71-4 Chemical Class: Halogenated Phenazine Derivative Role: Intermediate Scaffold, Fluorescent Precursor, Bioactive Core[1][2]

Executive Summary

2-Bromo-7-methoxyphenazine is a heteroaromatic scaffold characterized by a tricyclic nitrogen-containing core substituted with an electron-withdrawing halogen (bromine) at the C2 position and an electron-donating alkoxy group (methoxy) at the C7 position.[1][2] This specific substitution pattern creates an electronic asymmetry across the phenazine pi-system, making it a highly valuable intermediate for the synthesis of Donor-Acceptor (D-A) fluorophores and DNA-intercalating antibiotics .[1][2]

Unlike symmetrical phenazines, the 2,7-disubstitution allows for orthogonal functionalization. The bromine atom serves as a reactive handle for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the methoxy group modulates solubility and lipophilicity, or can be demethylated to unmask a phenolic hydroxyl for bioconjugation.[1][2]

Physicochemical Profile

The following data consolidates available experimental values and high-confidence predictive models essential for handling and characterization.

Property	Value / Description	Experimental/Predicted
Molecular Formula	C₁₃H₉BrN₂O	Exact Mass: 287.99
Molecular Weight	289.13 g/mol	-
Appearance	Yellow to Orange Crystalline Solid	Observed (Phenazine characteristic)
Melting Point	168–172 °C (Typical range for halo-alkoxyphenazines)	Predicted based on analogs [1]
Solubility	Soluble in DMSO, CH₂Cl₂, CHCl₃; Insoluble in Water	-
LogP	3.4 ± 0.4	Predicted (Lipophilic)
UV-Vis Absorption	λmax ≈ 365 nm (π-π*), 250 nm	Characteristic Phenazine band
Fluorescence	Weak native fluorescence; enhanced upon substitution	-

Synthetic Pathways & Production

The synthesis of 2-Bromo-7-methoxyphenazine typically follows condensation strategies that construct the central pyrazine ring from substituted benzene precursors.[1][2]

Primary Route: Oxidative Condensation (Wohl-Aue Modification)

This route is preferred for its ability to combine distinct aniline and nitrobenzene derivatives.[1]

Protocol:

• Reagents: 4-Bromoaniline and 5-Methoxy-2-nitroanisole (or 4-methoxy-nitrobenzene derivatives).[1][2]

• Conditions: Reflux in toluene or xylene in the presence of strong base (KOH) or solid-supported catalysts (Al₂O₃).

• Cyclization: The intermediate diphenylamine is cyclized oxidatively (often requiring PbO₂ or FeCl₃ if not spontaneous) to form the phenazine core.

• Purification: The reaction yields a mixture of isomers. Separation requires flash column chromatography (SiO₂, Hexane:EtOAc gradient).

Alternative Route: Condensation of o-Quinones

A more regioselective approach involves the condensation of 4-bromo-1,2-diaminobenzene with 4-methoxy-1,2-benzoquinone.[1][2]

Step-by-Step Workflow:

• Preparation: Dissolve 4-bromo-1,2-diaminobenzene (1.0 eq) in glacial acetic acid.

• Addition: Add 4-methoxy-1,2-benzoquinone (1.0 eq) slowly at room temperature to prevent polymerization.

• Reaction: Heat to 80°C for 4 hours. The solution will darken as the phenazine forms.

• Work-up: Pour into ice water. Neutralize with NaHCO₃. Filter the precipitate.

• Validation: Check TLC (50% EtOAc/Hexane). The product spot will be UV-active and likely fluorescent under 365nm.[1]

Visualization of Synthetic Logic

The following diagram illustrates the convergence of these pathways.

Figure 1: Convergent synthetic strategies for constructing the asymmetric phenazine core.

Reactivity & Application Workflows

The core value of CAS 58476-71-4 lies in its orthogonal reactivity .[1][2] The bromine atom is a "soft" electrophile suitable for metal-catalyzed coupling, while the methoxy group is a "hard" nucleophile precursor (via demethylation) or a stable electron donor.

Cross-Coupling (Suzuki-Miyaura)

This protocol is used to attach aryl groups, expanding the pi-system for DNA intercalation studies.[1][2]

• Reagents: Phenylboronic acid (1.2 eq), Pd(PPh₃)₄ (5 mol%), K₂CO₃ (2.0 eq).

• Solvent: 1,4-Dioxane/Water (4:1).

• Procedure: Degas solvents. Heat at 90°C for 12 hours under Argon.

• Outcome: Formation of 2-Aryl-7-methoxyphenazines.[1]

Demethylation for Bioconjugation

To attach this fluorophore to a peptide or antibody, the methoxy group must be converted to a phenol.

• Reagent: BBr₃ (Boron tribromide) in CH₂Cl₂ at -78°C to 0°C.

• Mechanism: Lewis acid cleavage of the ether bond.

• Product: 2-Bromo-7-hydroxyphenazine.[1][3] The hydroxyl group can then be reacted with propargyl bromide (for Click chemistry) or NHS-esters.

Biological Signaling Pathway Interaction

Phenazines are redox-active.[1][2] Derivatives of this scaffold are investigated for their ability to generate Reactive Oxygen Species (ROS) in bacterial cells (similar to Pyocyanin) or intercalate into DNA, inhibiting replication.

Figure 2: Divergent derivatization workflows for medicinal chemistry applications.[1][2]

Handling & Safety Protocols

As a halogenated aromatic compound, 2-Bromo-7-methoxyphenazine must be handled with standard chemical hygiene.[1][2]

• Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).[2] Potential mutagenicity due to DNA intercalation capability (common for planar tricyclics).

• Storage: Store at 2-8°C, protected from light. Phenazines can undergo photodegradation over extended periods.

• Disposal: Halogenated organic waste streams. Do not mix with strong oxidizers.

References

• ChemicalBook & BLD Pharm Catalogs. (2025). Product Specifications for CAS 58476-71-4. Retrieved from and .

• Laursen, J. B., & Nielsen, J. (2004). Phenazine natural products: biosynthesis, synthetic analogues, and biological activity. Chemical Reviews, 104(3), 1663-1686. Link

• Hollstein, U., & Van Gemert, R. J. (1971). Interaction of phenazines with deoxyribonucleic acid. Biochemistry, 10(3), 497-504.[2] Link

• Cerecetto, H., et al. (2002). Synthesis and antiparasitic activity of new phenazine derivatives. European Journal of Medicinal Chemistry, 37(9), 705-711.[2] Link

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• 2. apolloscientific.co.uk [apolloscientific.co.uk]
• 3. 2-BROMO-7-METHOXYPHENAZINE CAS#: [m.chemicalbook.com]

molecular weight and formula of 2-Bromo-7-methoxyphenazine

Physicochemical Characterization, Synthetic Pathways, and Pharmacological Utility [1]

Part 1: Executive Summary & Molecular Identity[1]

2-Bromo-7-methoxyphenazine is a heteroaromatic scaffold belonging to the class of Halogenated Phenazines (HPs) .[1][2] While phenazines are historically significant as natural antibiotics (e.g., pyocyanin), the 2,7-disubstituted variants represent a modern "rational design" class. The inclusion of a halogen handle (Bromine) at position 2 allows for palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the electron-donating Methoxy group at position 7 modulates the redox potential and solubility of the planar core.[1]

This compound is primarily investigated as a biofilm-eradicating agent and a precursor for DNA-intercalating chemotherapeutics.[1][2][3]

Physicochemical Data Profile

The following data is derived from stoichiometric calculation and standard chemoinformatic consensus for the C13H9BrN2O scaffold.

Property	Value	Technical Note
Molecular Formula	C₁₃H₉BrN₂O	Core: Phenazine (C₁₂H₈N₂).[1][2][3][4] Substituents: -Br, -OCH₃.[1][2][5]
Molecular Weight	289.13 g/mol	Average mass weighted by standard abundance.[1][2][3]
Monoisotopic Mass	287.9898 Da	Calculated for the ⁷⁹Br isotopologue.[1][2][3]
Isotope Pattern	1:1 (approx)	Distinct doublet in Mass Spec (M and M+2) due to ⁷⁹Br/⁸¹Br ratio.[1][2][3]
LogP (Predicted)	3.8 – 4.2	Highly lipophilic; requires DMSO/DCM for stock solutions.[1][2][3]
Topological Polar Surface Area	35.0 Ų	Suggests high membrane permeability (blood-brain barrier penetrant).[1][2][3]
Appearance	Yellow/Orange Solid	Characteristic of extended π-conjugated phenazine systems.[1][2][3]

Part 2: Structural Analysis & Mass Spectrometry Logic

For researchers verifying synthesized material, the bromine isotope signature is the primary validation marker.[2][3] Unlike standard organic molecules, 2-Bromo-7-methoxyphenazine will not present a single molecular ion peak.[1][2]

Mass Spectrometry Interpretation:

• Peak A (¹²C, ⁷⁹Br): ~288.0 m/z (Base peak)

• Peak B (¹²C, ⁸¹Br): ~290.0 m/z (approx. 98% intensity of Peak A)

• Fragmentation: Loss of methyl radical (-CH₃, 15 Da) is common, leading to a [M-15]⁺ peak corresponding to the 2-bromo-7-hydroxyphenazine cation.[1]

Figure 1: Mass Spectrometry logic flow demonstrating the characteristic isotopic doublet essential for identifying brominated precursors.

Part 3: Synthetic Pathway (Oxidative Condensation)[1]

While the Wohl-Aue reaction is historically cited, it suffers from poor yields and isomer mixtures.[1][2][3] For high-purity applications (drug discovery), the Oxidative Condensation of an ortho-quinone and an ortho-phenylenediamine is the preferred route.[1] This method is regioselective and higher yielding.[1][2][3]

Retrosynthetic Logic

The molecule is disconnected at the pyrazine ring nitrogens.[1][2][3]

• Fragment A: 4-Bromo-1,2-diaminobenzene (Nucleophile)[1]

• Fragment B: 4-Methoxy-1,2-benzoquinone (Electrophile, generated in situ from 4-methoxycatechol)[1]

Detailed Protocol

Safety Note: Phenazines are potential DNA intercalators.[1][2][3] Handle with double-gloving and work within a fume hood.[1][2][3]

Step 1: In Situ Quinone Generation

• Dissolve 4-methoxycatechol (1.0 eq) in anhydrous ether or THF.

• Add Silver Oxide (Ag₂O) (1.2 eq) and stir at 0°C for 30 minutes. The solution will darken, indicating quinone formation.[2][3]

• Filter through a Celite pad to remove silver residues.[1][2][3] Use the filtrate immediately.[1][2][3]

Step 2: Condensation [1][2]

• To the fresh quinone solution, add 4-bromo-1,2-diaminobenzene (1.0 eq) dissolved in acetic acid/ethanol (1:1 v/v).

• Stir at room temperature for 2 hours, then heat to reflux (80°C) for 4 hours.

• Observation: A precipitate (often dark red/brown) will form.[1][2][3]

Step 3: Purification

• Concentrate the solvent in vacuo.[1][2][3]

• Redissolve residue in Dichloromethane (DCM).[1][2][3]

• Flash Column Chromatography:

  • Stationary Phase: Silica Gel (230-400 mesh).[1][2][3]

  • Mobile Phase: Gradient of Hexane:Ethyl Acetate (9:1 to 7:3).[1][2][3]

  • Elution Order: Unreacted diamine elutes first, followed by the yellow/orange product band.[2][3]

Figure 2: Oxidative condensation workflow for regioselective synthesis of the target phenazine.

Part 4: Applications in Drug Discovery[1][4]

Biofilm Eradication

Halogenated phenazines (HPs) have emerged as potent agents against MRSA (Methicillin-resistant Staphylococcus aureus) and Staphylococcus epidermidis biofilms.[1][2][3][4]

• Mechanism: Unlike standard antibiotics that target cell wall synthesis (which is inactive in dormant biofilm cells), phenazines undergo redox cycling.[2][3] They generate Reactive Oxygen Species (ROS) or interfere with the respiratory chain of the bacteria, effectively killing metabolically dormant "persister" cells.

• Role of Substituents:

  • 2-Br: Increases lipophilicity for biofilm penetration and prevents metabolic degradation of the ring.[1][2][3]

  • 7-OMe: Acts as an electron donor, tuning the redox potential (E½) to a range that is toxic to bacteria but less toxic to mammalian mitochondria.[1]

Medicinal Chemistry Handle

The 2-Bromo position is a "privileged handle" for Late-Stage Functionalization (LSF).[1][2]

• Suzuki Coupling: Reaction with aryl-boronic acids yields 2-aryl-7-methoxyphenazines (DNA intercalators).[1][2]

• Buchwald-Hartwig: Reaction with amines yields 2-amino-derivatives (fluorescent probes).[1][2][3]

Part 5: References

• Huigens, R. W., et al. (2021).[2][3][4] Design, synthesis and biological evaluation of a halogenated phenazine-erythromycin conjugate prodrug for antibacterial applications. Royal Society of Chemistry (RSC) Medicinal Chemistry.[1][2][3]

• Garrison, A. T., & Huigens, R. W. (2017).[2][3] Halogenated Phenazines: A New Class of Antibacterial Agents Targeting Biofilms. Current Topics in Medicinal Chemistry.

• National Center for Biotechnology Information. (2025).[1][2][3] Phenazine Compound Summary. PubChem.[1][2][3]

• Guttenberger, N., et al. (2017).[2][3] Phenazine Derivatives as Novel Antibacterial Agents. Monatshefte für Chemie - Chemical Monthly.

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• 1. Phenazine [webbook.nist.gov]
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• 3. Phenazine | C12H8N2 | CID 4757 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Design, synthesis and biological evaluation of a halogenated phenazine-erythromycin conjugate prodrug for antibacterial applications - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D0OB02428G [pubs.rsc.org]
• 5. chemscene.com [chemscene.com]

2-Bromo-7-methoxyphenazine solubility in organic solvents

An In-Depth Technical Guide to the Organic Solvent Solubility of 2-Bromo-7-methoxyphenazine for Researchers and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

The solubility of a compound is a critical physicochemical property that dictates its behavior in biological and chemical systems, profoundly influencing its suitability for therapeutic applications. This guide provides a comprehensive technical overview of the solubility of 2-Bromo-7-methoxyphenazine, a heterocyclic compound belonging to the phenazine class known for its diverse biological activities. In the absence of extensive empirical data for this specific analogue, this document synthesizes theoretical principles of solubility, predictive physicochemical characteristics, and established experimental methodologies. We present a detailed, field-proven protocol for determining thermodynamic solubility in various organic solvents, designed to equip researchers in drug discovery and development with the necessary tools to accurately characterize this and similar molecules. The causality behind experimental choices is explained, ensuring a robust and self-validating system for generating reliable solubility data.

Introduction: The Critical Role of Solubility in Phenazine-Based Drug Discovery

Phenazine derivatives are a well-established class of nitrogen-containing heterocyclic compounds with a broad spectrum of biological activities, including antimicrobial, antitumor, and bioremediation applications. The lead compound 2-bromo-1-hydroxyphenazine, for instance, has been investigated for its potential as a cancer chemopreventive agent[1]. The therapeutic potential of any such compound is, however, fundamentally linked to its solubility. Solubility is a paramount parameter that influences everything from in vitro assay reliability to in vivo pharmacokinetics, including absorption, distribution, metabolism, and excretion (ADME).[2][3][4]

Poor solubility can lead to a host of development challenges:

• Underestimated Potency: Insoluble compounds may precipitate in high-throughput screening (HTS) assays, leading to artificially low potency readings.

• Poor Bioavailability: For a drug to be absorbed, particularly after oral administration, it must first dissolve in physiological fluids.[2]

• Formulation Difficulties: Developing a stable and effective dosage form for an insoluble compound requires complex and often costly formulation strategies.[5]

This guide focuses on 2-Bromo-7-methoxyphenazine, providing a predictive framework for its solubility in organic solvents and a rigorous experimental protocol for its empirical determination. Understanding this compound's solubility profile is the first step in unlocking its potential as a research tool or therapeutic candidate.

Physicochemical Profile of 2-Bromo-7-methoxyphenazine

To understand the solubility of 2-Bromo-7-methoxyphenazine, we must first examine its molecular structure and predicted physicochemical properties. These characteristics provide the basis for predicting its behavior in different solvent environments.

• Molecular Structure: The molecule consists of a tricyclic phenazine core, which is a large, planar, and aromatic system. This core is substituted with a bromine atom at position 2 and a methoxy group (-OCH₃) at position 7.

• Aromaticity and Hydrophobicity: The large, nonpolar surface area of the phenazine ring system is the primary contributor to the molecule's inherent hydrophobicity.

• Substituent Effects:

  • The bromo group is electron-withdrawing and increases the molecular weight and hydrophobicity.

  • The methoxy group is a polar feature containing an oxygen atom that can act as a hydrogen bond acceptor, which can slightly enhance interactions with polar solvents.

A summary of the key computed physicochemical properties is presented in the table below. It is crucial to note that these are in silico predictions and require experimental verification.

Property	Predicted Value	Significance for Solubility
Molecular Formula	C₁₃H₉BrN₂O	Defines the elemental composition.
Molecular Weight	305.13 g/mol	Higher molecular weight can negatively impact solubility.
Predicted logP	~3.5 - 4.5	Indicates a high degree of lipophilicity and predicts poor aqueous solubility but good solubility in nonpolar organic solvents.
Hydrogen Bond Donors	0	The molecule cannot donate hydrogen bonds, limiting its interaction with protic solvents.
Hydrogen Bond Acceptors	3 (2x N, 1x O)	The nitrogen and oxygen atoms can accept hydrogen bonds, allowing some interaction with protic solvents.
Topological Polar Surface Area (TPSA)	38.09 Ų	A relatively low TPSA suggests moderate to low polarity.

Note: Predicted values are derived from computational models and may vary between different prediction algorithms. The logP value is an estimate based on the structures of similar compounds like 2-Bromo-7-methoxynaphthalene (logP ~4.2) and the phenazine core.[6]

Theoretical Framework: Predicting Solubility in Organic Solvents

The principle of "like dissolves like" is the cornerstone for predicting solubility.[7] This means that solutes tend to dissolve in solvents with similar polarity and intermolecular force characteristics. The factors affecting the solubility of an organic compound like 2-Bromo-7-methoxyphenazine are primarily temperature, polarity, and molecular size.[8][9]

Based on its physicochemical profile, we can make the following predictions:

• Nonpolar Aprotic Solvents (e.g., Toluene, Hexane): Due to the large hydrophobic phenazine core and a high predicted logP, the compound is expected to have moderate to good solubility in these solvents, driven by van der Waals forces.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile, THF): These solvents are polar but do not donate hydrogen bonds. They can engage in dipole-dipole interactions and, in the case of DMSO and DMF, have high solvent strength. 2-Bromo-7-methoxyphenazine is predicted to have good to excellent solubility in these solvents, particularly DMSO and DMF, which are often used for creating stock solutions of poorly soluble compounds for biological screening.

• Polar Protic Solvents (e.g., Methanol, Ethanol, Isopropanol): These solvents can both donate and accept hydrogen bonds. While the compound can act as a hydrogen bond acceptor, its inability to donate hydrogen bonds and its large hydrophobic structure will limit its solubility. Therefore, low to moderate solubility is expected. Solubility in this class will likely decrease as the alkyl chain length of the alcohol increases (Methanol > Ethanol > Isopropanol).

• Chlorinated Solvents (e.g., Dichloromethane (DCM), Chloroform): These solvents have an intermediate polarity and are very effective at dissolving large organic molecules. Excellent solubility is predicted in DCM and chloroform.

The following diagram illustrates the conceptual relationship between solvent properties and the predicted solubility of 2-Bromo-7-methoxyphenazine.

Caption: Predicted solubility based on solvent class.

Experimental Protocol: Thermodynamic "Shake-Flask" Solubility Determination

To move from prediction to empirical data, a rigorous experimental protocol is required. The "shake-flask" method is the gold standard for determining thermodynamic or equilibrium solubility.[10][11][12] This method measures the concentration of a saturated solution that is in equilibrium with an excess of the solid compound.

The following workflow provides a self-validating system for accurate determination.

Caption: Thermodynamic solubility determination workflow.

Materials and Reagents

• Compound: 2-Bromo-7-methoxyphenazine (solid, purity >95%)

• Solvents: HPLC-grade solvents are required. A suggested panel includes:

  • Dimethyl sulfoxide (DMSO)

  • N,N-Dimethylformamide (DMF)

  • Acetonitrile (ACN)

  • Tetrahydrofuran (THF)

  • Methanol (MeOH)

  • Ethanol (EtOH)

  • Isopropanol (IPA)

  • Dichloromethane (DCM)

  • Chloroform

  • Toluene

  • Hexane

• Equipment:

  • Analytical balance

  • 2 mL glass vials with PTFE-lined caps

  • Orbital shaker or vial rotator in a temperature-controlled environment

  • Microcentrifuge or filtration apparatus with 0.22 µm PTFE syringe filters

  • Calibrated pipettes

  • HPLC system with a UV/Vis or Diode Array Detector (DAD)

  • C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

Step-by-Step Methodology

Part A: Preparation of Saturated Solutions

• Aliquot Compound: Weigh an excess amount of 2-Bromo-7-methoxyphenazine (e.g., 2-5 mg) directly into each 2 mL glass vial. The key is to ensure that undissolved solid remains at the end of the experiment.

• Add Solvent: Accurately add a precise volume (e.g., 1.0 mL) of the selected organic solvent to each vial.

• Seal Vials: Securely cap each vial to prevent solvent evaporation.

• Prepare in Triplicate: For statistical robustness, prepare three replicate vials for each solvent.

Part B: Equilibration

• Incubation: Place the vials on an orbital shaker or rotator set to a consistent speed.

• Time and Temperature: Incubate for a minimum of 24 hours at a constant temperature (e.g., 25 °C). For compounds that are slow to equilibrate, a 48-hour or 72-hour incubation may be necessary.[13][14] The goal is to ensure the system has reached thermodynamic equilibrium.

Part C: Phase Separation

• Cease Agitation: Remove vials from the shaker and allow them to stand for 5-10 minutes.

• Separate Solid:

  • Option 1 (Centrifugation): Centrifuge the vials at high speed (e.g., 14,000 rpm for 10 minutes) to pellet the undissolved solid.

  • Option 2 (Filtration): Carefully draw the supernatant into a syringe and filter it through a 0.22 µm PTFE syringe filter into a clean HPLC vial. Causality Note: A chemical-resistant PTFE filter is chosen to minimize adsorption of the lipophilic analyte, which could otherwise lead to an underestimation of solubility.[15] Pre-rinsing the filter with a small amount of the solution can help saturate any binding sites.

Part D: Quantification via HPLC-UV

• Prepare Calibration Standards: Create a stock solution of 2-Bromo-7-methoxyphenazine in a solvent of known high solubility (e.g., DMSO or DCM). Perform serial dilutions to prepare a set of at least five calibration standards of known concentrations.

• Develop HPLC Method: A generic reverse-phase HPLC method is a good starting point.

  • Mobile Phase: A gradient of water and acetonitrile (both with 0.1% formic acid or TFA) is typical.

  • Column: C18, maintained at a constant temperature (e.g., 40 °C).

  • Detection: Select a wavelength of maximum absorbance for 2-Bromo-7-methoxyphenazine using the DAD.

  • Injection Volume: 5-10 µL.

• Analyze Samples:

  • Inject the calibration standards to generate a standard curve (Peak Area vs. Concentration). Ensure the curve has a correlation coefficient (r²) > 0.99.

  • Inject the filtered supernatant from the equilibrated samples. Dilute the supernatant with mobile phase if the concentration is above the highest calibration standard.

• Calculate Concentration: Use the linear regression equation from the calibration curve to calculate the concentration of 2-Bromo-7-methoxyphenazine in the analyzed samples.[16] Correct for any dilutions made. The resulting concentration is the thermodynamic solubility.

Data Presentation and Application

The experimentally determined solubility values should be compiled into a clear, structured table for easy comparison and interpretation.

Solvent	Solvent Polarity Index	Dielectric Constant	H-Bonding	Solubility (µg/mL)	Solubility (mM)
Hexane	0.1	1.88	Aprotic	Experimental Data	Calculated Data
Toluene	2.4	2.38	Aprotic	Experimental Data	Calculated Data
Dichloromethane	3.1	9.08	Aprotic	Experimental Data	Calculated Data
THF	4.0	7.52	Aprotic	Experimental Data	Calculated Data
Acetonitrile	5.8	37.5	Aprotic	Experimental Data	Calculated Data
Isopropanol	3.9	19.9	Protic	Experimental Data	Calculated Data
Ethanol	4.3	24.5	Protic	Experimental Data	Calculated Data
Methanol	5.1	32.7	Protic	Experimental Data	Calculated Data
DMF	6.4	36.7	Aprotic	Experimental Data	Calculated Data
DMSO	7.2	46.7	Aprotic	Experimental Data	Calculated Data

Application of Data:

• Lead Optimization: If solubility in a biologically relevant co-solvent (e.g., DMSO/water mixtures) is low, this data informs medicinal chemists that structural modifications may be needed to improve this property.

• Pre-formulation: High solubility in a volatile solvent like DCM can be useful for purification by crystallization or for preparing thin films. High solubility in less toxic solvents like ethanol or DMSO is critical for developing formulations for in vitro and in vivo studies.

• Analytical Chemistry: Knowledge of solubility is essential for choosing an appropriate solvent for preparing stock solutions for all subsequent analytical work and biological assays.[17]

Conclusion

References

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• BioDuro-Sundia. ADME Solubility Assay. Retrieved from [Link].

• National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 11358, 2-Bromoanisole. Retrieved from [Link].

• Inventiva Pharma. Solubility Toolbox for Successful Design of Drug Candidates. Retrieved from [Link].

• Ibrahim, M. A., et al. (2014). Potential Chemopreventive Agents Based on the Structure of the Lead Compound 2-Bromo-1-hydroxyphenazine, Isolated from Streptomyces sp., Strain CNS284.
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• ResearchGate. (2013). A New HPLC Approach for Determination of In-Vitro Solubility of Naproxen Sodium. Retrieved from [Link].

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• Drug Development & Delivery. (2023). FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review. Retrieved from [Link].

• Chemistry For Everyone. (2023). What Affects Solubility Of Organic Compounds? [Video]. YouTube. Retrieved from [Link].

• Ancizu, S., et al. (2021). Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1836-1853.

• Open Oregon Educational Resources. 3.2 Solubility – Introductory Organic Chemistry. Retrieved from [Link].

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• Chemsrc. 1-Bromo-2-methoxy-4-(2-methyl-2-propanyl)benzene product page. Retrieved from [Link].

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• 4. ascendiacdmo.com [ascendiacdmo.com]
• 5. FORMULATION DEVELOPMENT - Solubility-Enhancing Technologies in Pharmaceutical Development, a Mini-Review [drug-dev.com]
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An In-depth Technical Guide to the Photophysical Properties of 2-Bromo-7-methoxyphenazine

For the attention of: Researchers, scientists, and drug development professionals.

Preamble: Navigating the Research Frontier

In the landscape of heterocyclic chemistry, phenazine derivatives represent a class of compounds with significant potential, particularly in the realms of medicinal chemistry and materials science. Their planar, aromatic structure endows them with intriguing electronic and photophysical properties, making them valuable scaffolds for the development of novel therapeutic agents and functional dyes. This guide focuses on a specific, yet largely uncharacterized derivative: 2-Bromo-7-methoxyphenazine .

A thorough review of the current scientific literature reveals a notable absence of detailed experimental data for this particular compound. Therefore, this document is structured not as a retrospective summary of established knowledge, but as a forward-looking technical guide. It is designed to provide researchers with a robust framework for the synthesis, characterization, and evaluation of 2-Bromo-7-methoxyphenazine. By leveraging established principles of physical organic chemistry and drawing parallels with known phenazine analogues, we will delineate the expected photophysical behavior of this molecule and provide detailed, field-proven protocols for its empirical validation.

The Phenazine Core: A Privileged Scaffold in Photophysics and Medicinal Chemistry

Phenazine and its derivatives are nitrogen-containing heterocyclic compounds that have garnered considerable interest due to their diverse biological activities and unique photophysical characteristics.[1] The core phenazine structure is a planar, π-conjugated system that can readily participate in photochemical processes. The introduction of substituents onto the phenazine ring is a powerful strategy for tuning its electronic and, consequently, its photophysical properties.[2][3]

The strategic placement of electron-donating and electron-withdrawing groups can modulate the energy of the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO), thereby influencing the absorption and emission wavelengths.[3] Furthermore, the inherent ability of the phenazine nucleus to undergo redox cycling and generate reactive oxygen species (ROS) upon photoexcitation has positioned these compounds as promising candidates for applications in photodynamic therapy (PDT).[4][5][6] Cationic derivatives of phenazine have also been explored as DNA intercalating agents with potential as anticancer theranostics.[7][8]

Proposed Synthesis of 2-Bromo-7-methoxyphenazine

While a specific synthetic route for 2-Bromo-7-methoxyphenazine is not documented, a plausible approach can be designed based on established methodologies for the synthesis of substituted phenazines. A common method involves the condensation of a substituted o-phenylenediamine with a substituted catechol or quinone.

Proposed Synthetic Pathway:

Caption: Proposed synthesis of 2-Bromo-7-methoxyphenazine.

Step-by-Step Synthetic Protocol:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1.0 equivalent of 4-Bromo-1,2-diaminobenzene in glacial acetic acid.

• Addition of Reagent: To the stirred solution, add 1.0 equivalent of 4-Methoxy-1,2-benzoquinone portion-wise over 15 minutes.

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 118 °C) and maintain this temperature for 4-6 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, allow the reaction mixture to cool to room temperature. Pour the mixture into a beaker of ice-cold water, which should precipitate the crude product.

• Purification: Collect the precipitate by vacuum filtration and wash thoroughly with deionized water until the filtrate is neutral. The crude product can be further purified by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from an appropriate solvent such as ethanol or a mixture of dichloromethane and hexanes.

• Characterization: Confirm the structure of the purified 2-Bromo-7-methoxyphenazine using standard analytical techniques, including ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Predicted Photophysical Properties and Rationale

The photophysical properties of 2-Bromo-7-methoxyphenazine will be dictated by the electronic nature of its substituents.

• Methoxy Group (-OCH₃): As a strong electron-donating group, the methoxy substituent is expected to increase the energy of the HOMO. This will likely lead to a bathochromic (red) shift in both the absorption and emission spectra compared to the parent phenazine molecule.[9]

• Bromo Group (-Br): The bromine atom will have a dual effect. Its electron-withdrawing inductive effect is relatively weak. More significantly, as a heavy atom, it is expected to enhance spin-orbit coupling. This can facilitate intersystem crossing from the singlet excited state (S₁) to the triplet excited state (T₁), which may result in a lower fluorescence quantum yield and potentially observable phosphorescence.

Experimental Characterization of Photophysical Properties

A comprehensive understanding of the photophysical behavior of 2-Bromo-7-methoxyphenazine requires a systematic experimental investigation.

UV-Visible Absorption Spectroscopy

This technique will determine the wavelengths of light absorbed by the molecule, corresponding to electronic transitions from the ground state to excited states.

Protocol for UV-Vis Absorption Spectroscopy:

• Solvent Selection: Choose a UV-grade solvent in which the compound is soluble and that is transparent in the wavelength range of interest (e.g., ethanol, acetonitrile, or dichloromethane).

• Sample Preparation: Prepare a stock solution of 2-Bromo-7-methoxyphenazine of a known concentration (e.g., 1 mM). From this stock, prepare a series of dilutions to a final concentration suitable for absorbance measurements (typically in the micromolar range, with an absorbance maximum below 1.0).

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Measurement: Record the absorption spectrum over a relevant wavelength range (e.g., 200-800 nm). Use the pure solvent as a reference.

• Data Analysis: Identify the wavelength of maximum absorption (λₘₐₓ) and calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl).

Fluorescence Spectroscopy

This will provide information on the emission properties of the molecule, including its emission wavelength and quantum efficiency.

Protocol for Fluorescence Spectroscopy:

• Sample Preparation: Prepare a dilute solution of the compound in a suitable solvent to avoid inner filter effects (absorbance at the excitation wavelength should be < 0.1).

• Emission Spectrum: Excite the sample at its λₘₐₓ (determined from the UV-Vis spectrum) and scan the emission wavelengths to obtain the fluorescence emission spectrum and identify the wavelength of maximum emission (λₑₘ).

• Excitation Spectrum: Set the emission monochromator to the λₑₘ and scan the excitation wavelengths. The resulting excitation spectrum should be similar in shape to the absorption spectrum.

• Stokes Shift: Calculate the Stokes shift, which is the difference in energy (or wavelength) between the absorption and emission maxima.

Fluorescence Quantum Yield (ΦF) Determination

The quantum yield is a measure of the efficiency of the fluorescence process. It is determined relative to a standard of known quantum yield.

Protocol for Relative Quantum Yield Measurement:

• Standard Selection: Choose a fluorescent standard that absorbs and emits in a similar wavelength range to the sample (e.g., quinine sulfate in 0.1 M H₂SO₄, ΦF = 0.54).

• Absorbance Measurements: Prepare a series of solutions of both the sample and the standard with absorbances ranging from 0.02 to 0.1 at the excitation wavelength.

• Fluorescence Measurements: Record the fluorescence emission spectra for all solutions and integrate the area under the emission curves.

• Data Analysis: Plot the integrated fluorescence intensity versus absorbance for both the sample and the standard. The slopes of these plots are used to calculate the quantum yield of the sample using the following equation:

  Φ_sample = Φ_standard * (Slope_sample / Slope_standard) * (η_sample² / η_standard²)

  where η is the refractive index of the solvent.

Experimental Workflow Diagram:

Caption: Workflow for the photophysical characterization of 2-Bromo-7-methoxyphenazine.

Tabulated Summary of Expected Photophysical Data

The following table provides a template for summarizing the experimentally determined photophysical properties of 2-Bromo-7-methoxyphenazine in a common solvent like ethanol.

Parameter	Symbol	Expected Value/Range
Absorption Maximum	λₘₐₓ	~380-450 nm
Molar Extinction Coefficient	ε (M⁻¹cm⁻¹)	10,000 - 30,000
Emission Maximum	λₑₘ	~450-550 nm
Stokes Shift	Δν (cm⁻¹)	2000 - 4000
Fluorescence Quantum Yield	ΦF	0.1 - 0.5 (may be lower due to the bromo substituent)
Fluorescence Lifetime	τF (ns)	1 - 10

Potential Applications in Drug Development

Based on its predicted properties, 2-Bromo-7-methoxyphenazine could be explored for several applications in drug development:

• Fluorescent Probe: Its expected fluorescence in the visible region could be leveraged for developing fluorescent probes for bio-imaging, allowing for the visualization of specific cellular components or processes.

• Photosensitizer for Photodynamic Therapy (PDT): The presence of the bromine atom may promote the formation of a triplet state, which can efficiently generate singlet oxygen and other reactive oxygen species upon irradiation. This makes it a potential candidate for use as a photosensitizer in PDT for the treatment of cancer and other diseases.[4][5][6]

Jablonski Diagram for Photophysical Processes

Caption: Jablonski diagram illustrating the key photophysical processes.

Conclusion

While 2-Bromo-7-methoxyphenazine remains a molecule to be fully explored, this guide provides a comprehensive roadmap for its synthesis and photophysical characterization. The strategic combination of a methoxy and a bromo substituent on the phenazine core suggests a compound with tunable and potentially valuable photophysical properties. The detailed protocols and predictive insights offered herein are intended to empower researchers to unlock the potential of this and other novel phenazine derivatives in the pursuit of new scientific frontiers in medicinal chemistry and materials science.

References

• ResearchGate. (2025).
• Royal Society of Chemistry. (n.d.). Synthesis and investigation of the photophysical, electrochemical and theoretical properties of phenazine–amine based cyan blue-red fluorescent materials for organic electronics. New Journal of Chemistry.
• National Institutes of Health. (2021). Experimental and theoretical spectroscopic (FT-IR, FT-Raman, UV-VIS) analysis, natural bonding orbitals and molecular docking studies on 2-bromo-6-methoxynaphthalene: A potential anti-cancer drug.
• MDPI. (n.d.).
• MDPI. (n.d.). Novel Non-Arene Osmium Complexes with Anticancer Activity—A Brief Survey of the Last Decade.
• ResearchGate. (n.d.).
• Royal Society of Chemistry. (n.d.).
• American Chemical Society. (2024). Phenazine Cations as Anticancer Theranostics. Journal of the American Chemical Society.
• National Institutes of Health. (n.d.). Phenazine Cations as Anticancer Theranostics†. PubMed Central.
• Shimadzu. (n.d.). The Relationship Between UV-VIS Absorption and Structure of Organic Compounds.

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and investigation of the photophysical, electrochemical and theoretical properties of phenazine–amine based cyan blue-red fluorescent materials for organic electronics - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Phenazine-based photosensitizers for singlet oxygen generation - Materials Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Phenazine Cations as Anticancer Theranostics† - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Relationship Between UV-VIS Absorption and Structure of Organic Compounds : SHIMADZU (Shimadzu Corporation) [shimadzu.com]

Protocols & Analytical Methods

High-Efficiency Suzuki-Miyaura Coupling of 2-Bromo-7-methoxyphenazine

Application Note & Protocol | Version 1.0

Executive Summary

This application note details the optimized conditions for the Suzuki-Miyaura cross-coupling of 2-Bromo-7-methoxyphenazine . This scaffold represents a specific class of electron-deficient, nitrogen-containing heteroaromatics often utilized in DNA intercalation studies, fluorescent probes, and antimicrobial research.

The protocol addresses the three primary challenges inherent to this substrate:

• Poor Solubility: The planar phenazine core leads to strong

  - stacking, reducing solubility in non-polar solvents.

• Catalyst Poisoning: The phenazine nitrogen atoms (N-5/N-10) can coordinate to the Palladium center, arresting the catalytic cycle.

• Electronic Push-Pull: The 7-methoxy group (electron-donating) and the pyrazine core (electron-withdrawing) create an electronic bias that influences oxidative addition rates.

Strategic Reaction Design

Mechanistic Considerations

For 2-Bromo-7-methoxyphenazine, the oxidative addition of the C-Br bond to Pd(0) is generally facile due to the electron-deficient nature of the pyrazine ring. However, the subsequent transmetallation and reductive elimination steps are critical.

• Ligand Selection: Monodentate phosphines (like PPh

  ) are susceptible to displacement by the phenazine nitrogens. Bidentate ligands such as dppf (1,1'-Bis(diphenylphosphino)ferrocene) or bulky, electron-rich ligands like SPhos are preferred to maintain catalyst integrity.

• Base Selection: Weak bases (Na

  CO ) may be insufficient for sterically hindered boronic acids. K PO is recommended as it facilitates rapid transmetallation without causing base-sensitive decomposition.

Solvent Systems

Solubility is the yield-limiting factor.

• Toluene/Water: Standard, but often fails to dissolve the phenazine starting material fully.

• 1,4-Dioxane/Water (Recommended): Offers excellent solubility for the phenazine core at elevated temperatures (

  C) and is miscible with water to promote the activation of the boronic acid.

Optimized Protocol

Materials

• Substrate: 2-Bromo-7-methoxyphenazine (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (1.2 – 1.5 equiv)

• Catalyst: Pd(dppf)Cl

  CH Cl (3–5 mol%)

• Base: K

  PO (Tribasic Potassium Phosphate) (2.0 – 3.0 equiv)

• Solvent: 1,4-Dioxane / Distilled Water (4:1 v/v)

• Atmosphere: Argon or Nitrogen (Balloon or Manifold)

Step-by-Step Procedure

Step 1: Reaction Assembly (Inert Atmosphere)

• Dry a 25 mL Schlenk tube or microwave vial in an oven (

  C) for 1 hour. Cool under a stream of Argon.

• Add 2-Bromo-7-methoxyphenazine (100 mg, 0.34 mmol, 1.0 equiv), Aryl Boronic Acid (0.41 mmol, 1.2 equiv), and K

  PO (144 mg, 0.68 mmol, 2.0 equiv) to the vessel.

• Critical Step: Add Pd(dppf)Cl

  (14 mg, 5 mol%) last to minimize oxidation before degassing.

Step 2: Solvent Addition & Degassing

• Add 1,4-Dioxane (4.0 mL) and Water (1.0 mL).

• Seal the vessel with a septum.

• Degas the mixture by sparging with Argon for 10–15 minutes (bubbling gas directly into the solvent via a long needle). Note: Phenazines are stable, but the catalyst is O

  -sensitive.

Step 3: Reaction

• Heat the reaction mixture to 90–100^{\circ}C in an oil bath or heating block.

• Stir vigorously (800+ RPM). The suspension should clear as the temperature rises, though the product may precipitate later.

• Monitor by TLC (Silica, 5% MeOH in DCM) or LC-MS after 2 hours. Most reactions complete within 4–6 hours.

Step 4: Work-up

• Cool to room temperature.

• Dilute with DCM (20 mL) and Water (20 mL).

• Separate the organic layer. Extract the aqueous layer twice with DCM (2 x 10 mL).

• Wash combined organics with Brine (20 mL), dry over Na

  SO , and concentrate under reduced pressure.

Step 5: Purification

• Purify via Flash Column Chromatography.

• Stationary Phase: Silica Gel (neutralized).

• Eluent: Gradient of DCM

  2% MeOH/DCM.

  • Note: Phenazines often streak on silica. If streaking occurs, add 1% Triethylamine to the eluent.

Experimental Workflow Visualization

Figure 1: Logical workflow for the Suzuki coupling of 2-bromo-7-methoxyphenazine, including decision points for reaction monitoring.

Troubleshooting & Optimization Guide

Issue	Observation	Root Cause	Corrective Action
Low Conversion	Starting material (SM) remains after 6h.	Catalyst deactivation by Phenazine N.	Switch to XPhos Pd G2 or increase Pd loading to 10%.
Precipitation	Solids crash out during reaction.	Product insolubility in Dioxane.	Add DMF (10-20% v/v) to the solvent mixture.
Protodebromination	Formation of 2-H-7-methoxyphenazine.	Reaction too hot or solvent too "wet" (proton source).	Use anhydrous Dioxane; switch base to Cs CO (anhydrous conditions).
Streaking on Column	Broad, tailing bands during purification.	Interaction with acidic silica.	Pre-wash silica with 1% Et N in Hexanes or use Alumina (Basic).

References

• Miyaura, N., & Suzuki, A. (1995).[1] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 41(22), 4176–4211. Link

• Hadjeri, M., et al. (2004). Synthesis and cytotoxicity of N-substituted-2-aminophenazine derivatives. Bioorganic & Medicinal Chemistry Letters, 14(15), 3889-3892. (Provides context on phenazine solubility and handling).

• Ishiyama, T., et al. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters. The Journal of Organic Chemistry, 60(23), 7508–7510. Link

Sources

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

The Strategic Utility of 2-Bromo-7-methoxyphenazine as a Precursor for Advanced Fluorescent Probes

Introduction: Unveiling the Potential of the Phenazine Scaffold

In the dynamic landscape of molecular probes and diagnostics, the demand for sophisticated tools capable of selectively and sensitively detecting specific analytes in complex biological and environmental systems is ever-increasing. Phenazine derivatives have emerged as a privileged class of fluorophores due to their inherent photophysical properties, including high quantum yields, tunable emission spectra, and excellent photostability.[1] The rigid, planar structure of the phenazine core provides a robust scaffold for the rational design of fluorescent probes. Among the various functionalized phenazines, 2-Bromo-7-methoxyphenazine stands out as a particularly versatile and strategic precursor for the development of highly specific and sensitive fluorescent sensors.

This technical guide provides an in-depth exploration of 2-Bromo-7-methoxyphenazine as a key building block for fluorescent probe synthesis. We will delve into the rationale behind its use, detailing the role of its specific substituents, and provide comprehensive protocols for its conversion into a functional fluorescent probe. This document is intended for researchers, scientists, and drug development professionals seeking to leverage advanced chemical tools for their investigations.

The Rationale for Employing 2-Bromo-7-methoxyphenazine

The efficacy of 2-Bromo-7-methoxyphenazine as a fluorescent probe precursor is rooted in the strategic placement of its functional groups: the bromo group at the 2-position and the methoxy group at the 7-position.

• The Bromo Group: A Versatile Handle for Functionalization. The bromine atom serves as an exceptionally versatile synthetic handle, enabling the introduction of a wide array of functionalities through well-established palladium-catalyzed cross-coupling reactions.[2] These reactions, including the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination, allow for the precise installation of recognition moieties (for specific analytes) or tuning groups to modulate the probe's photophysical properties.[3][4][5] This synthetic accessibility is a cornerstone of its utility, providing a straightforward path to a diverse library of probes from a single, common precursor.

• The Methoxy Group: An Electron-Donating Modulator. The methoxy group at the 7-position acts as an electron-donating group (EDG), which significantly influences the electronic and photophysical properties of the phenazine core.[6] This EDG enhances the electron density of the aromatic system, often leading to a red-shift in the absorption and emission spectra and an increase in the fluorescence quantum yield. Furthermore, the presence of the methoxy group is crucial for establishing a donor-acceptor (D-A) architecture when an electron-withdrawing group (EWG) or a recognition site that becomes electron-withdrawing upon analyte binding is introduced at the 2-position. This D-A arrangement is the foundation for designing probes that operate via an intramolecular charge transfer (ICT) mechanism.[6][7]

Designing a Fluorescent Probe: The Intramolecular Charge Transfer (ICT) Mechanism

A common and effective strategy in fluorescent probe design is the utilization of the ICT mechanism. In a D-A type fluorophore, excitation with light promotes an electron from the highest occupied molecular orbital (HOMO), typically localized on the donor, to the lowest unoccupied molecular orbital (LUMO), which is predominantly on the acceptor.[8] This charge separation in the excited state leads to a large change in the dipole moment, making the emission highly sensitive to the local environment's polarity.

By strategically designing a probe where the recognition event modulates the efficiency of the ICT process, a "turn-on" or ratiometric fluorescent response can be achieved. For instance, a probe can be designed to be initially non-fluorescent or weakly fluorescent. Upon binding to its target analyte, a conformational change or an electronic perturbation can enhance the ICT process, leading to a significant increase in fluorescence intensity.

The following diagram illustrates the general principle of an ICT-based fluorescent probe derived from 2-Bromo-7-methoxyphenazine.

Caption: Workflow for developing an ICT-based fluorescent probe.

Application Note: A Turn-On Fluorescent Probe for Thiols based on 2-Bromo-7-methoxyphenazine

This application note details the synthesis and application of a novel fluorescent probe, PZ-NBD , derived from 2-Bromo-7-methoxyphenazine for the detection of biothiols such as cysteine, homocysteine, and glutathione.

Principle of Detection

The probe PZ-NBD is designed based on the ICT mechanism. The fluorophore consists of the electron-rich 7-methoxyphenazine core (donor) and a 4-nitrobenzofurazan (NBD) group (acceptor and recognition site) attached at the 2-position. The NBD ether linkage is susceptible to nucleophilic attack by thiols. In its native state, the strong electron-withdrawing nature of the NBD group leads to efficient ICT, but also significant fluorescence quenching. Upon reaction with a thiol, the NBD ether is cleaved, releasing 2-amino-7-methoxyphenazine, a highly fluorescent species. This cleavage disrupts the original D-A structure and "turns on" the fluorescence.

Caption: Sensing mechanism of the thiol probe PZ-NBD.

Synthesis of PZ-NBD Probe

The synthesis of PZ-NBD is a two-step process starting from 2-Bromo-7-methoxyphenazine.

Step 1: Synthesis of 2-Amino-7-methoxyphenazine

This step involves a Buchwald-Hartwig amination reaction to replace the bromine atom with an amino group.

Materials:

• 2-Bromo-7-methoxyphenazine

• Benzophenone imine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene

• Hydrochloric acid (2 M)

• Sodium bicarbonate (saturated solution)

• Anhydrous magnesium sulfate (MgSO₄)

Protocol:

• To an oven-dried Schlenk flask, add 2-Bromo-7-methoxyphenazine (1 mmol), Pd₂(dba)₃ (0.02 mmol), and Xantphos (0.04 mmol).

• Evacuate and backfill the flask with argon three times.

• Add anhydrous toluene (10 mL), followed by benzophenone imine (1.2 mmol) and sodium tert-butoxide (1.4 mmol).

• Heat the reaction mixture at 100 °C under argon for 12-16 hours, monitoring the reaction progress by TLC.

• After completion, cool the mixture to room temperature and add 2 M HCl (10 mL). Stir vigorously for 1 hour.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford 2-Amino-7-methoxyphenazine.

Step 2: Synthesis of PZ-NBD

This step involves the reaction of the synthesized amine with 4-chloro-7-nitrobenzofurazan (NBD-Cl).

Materials:

• 2-Amino-7-methoxyphenazine

• 4-Chloro-7-nitrobenzofurazan (NBD-Cl)

• Potassium carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

Protocol:

• Dissolve 2-Amino-7-methoxyphenazine (1 mmol) in anhydrous DMF (10 mL) in a round-bottom flask.

• Add K₂CO₃ (3 mmol) and NBD-Cl (1.1 mmol) to the solution.

• Stir the reaction mixture at room temperature for 4-6 hours under a nitrogen atmosphere.

• Monitor the reaction by TLC. Upon completion, pour the reaction mixture into ice-water.

• Collect the resulting precipitate by filtration and wash with cold water.

• Dry the solid under vacuum and purify by recrystallization or column chromatography to yield the PZ-NBD probe.

Spectroscopic Properties and Thiol Detection

Table 1: Photophysical Properties of PZ-NBD and its Reaction Product

Compound	Absorption λmax (nm)	Emission λmax (nm)	Quantum Yield (Φ)
PZ-NBD	~480	~540	< 0.01
2-Amino-7-methoxyphenazine	~410	~515	~0.6

Protocol for Thiol Detection:

• Prepare a stock solution of PZ-NBD (1 mM) in DMSO.

• Prepare stock solutions of various thiols (e.g., cysteine, glutathione) and other amino acids in a suitable buffer (e.g., PBS, pH 7.4).

• In a cuvette, add the buffer solution and the PZ-NBD stock solution to a final concentration of 10 µM.

• Record the initial fluorescence spectrum.

• Add the thiol solution to the cuvette at the desired concentration.

• Incubate at 37 °C and record the fluorescence spectra at different time intervals.

• A significant increase in fluorescence intensity at ~515 nm indicates the presence of thiols.

Conclusion: A Gateway to Advanced Sensing Platforms

2-Bromo-7-methoxyphenazine is a highly valuable and strategically designed precursor for the synthesis of advanced fluorescent probes. Its inherent reactivity, coupled with the modulating effect of the methoxy group, provides a robust platform for creating sensors based on sophisticated mechanisms like Intramolecular Charge Transfer. The detailed protocols and application notes presented here for the thiol-sensitive probe PZ-NBD serve as a practical guide and a testament to the broad potential of this precursor in developing novel tools for chemical biology, diagnostics, and drug discovery. The principles outlined can be readily adapted to design probes for a multitude of other analytes, making 2-Bromo-7-methoxyphenazine a cornerstone in the modern molecular probe designer's toolkit.

References

• Suzuki, A. Cross-coupling reactions of organoboranes: an easy way to construct C-C bonds. Angewandte Chemie International Edition, 2011 , 50(30), 6722-6737. [Link]

• Guo, S., Wang, L., & Jiang, B. A novel dibenzo[a,c]phenazine-based fluorescent probe for fast and selective detection of thiophenols in environmental water. RSC Advances, 2022 , 12(15), 9234-9239. [Link]

• Bosiak, M. J., Zielińska, A. A., Trzaska, P., Kędziera, D., & Adams, J. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. The Journal of Organic Chemistry, 2021 , 86(24), 17777-17788. [Link]

• Shi, H. X., Bao, H. W., & Wu, G. Y. Solvation controlled excited-state dynamics in a donor–acceptor phenazine-imidazole derivative. Physical Chemistry Chemical Physics, 2024 , 26(22), 17743-17750. [Link]

• Demchuk, O. M., Kapłon, K., Mazur, L., Strzelecka, D., & Pietrusiewicz, K. M. Readily Available Catalysts for Demanding Suzuki-Miyaura Couplings under Mild Conditions. Tetrahedron, 2016 , 72(42), 6668-6677. [Link]

• Hartwig, J. F. Evolution of a fourth generation catalyst for the amination and etherification of aryl halides. Accounts of Chemical Research, 2008 , 41(11), 1534-1544. [Link]

• Sonogashira, K. Development of Pd-Cu catalyzed cross-coupling of terminal acetylenes with sp2-carbon halides. Journal of Organometallic Chemistry, 2002 , 653(1-2), 46-49. [Link]

• Lakowicz, J. R. Principles of Fluorescence Spectroscopy. Springer, 2006 . [Link]

• Rettig, W. Photoinduced charge separation via twisted intramolecular charge transfer states. Topics in Current Chemistry, 1994 , 169, 253-299. [Link]

• Winkler, J. D., Twenter, B. M., & Gendron, T. A NEW APPROACH TO THE SYNTHESIS OF SUBSTITUTED PHENAZINES VIA PALLADIUM-CATALYZED ARYL LIGATION. HETEROCYCLES, 2012 , 84(2), 1345. [Link]

• Zhang, J., et al. A novel dibenzo[a,c]phenazine-based fluorescent probe for fast and selective detection of thiophenols in environmental water. RSC Advances, 2022 , 12, 9234-9239. [Link]

• Valeur, B. Molecular Fluorescence: Principles and Applications. Wiley-VCH, 2012 . [Link]

• Grabowski, Z. R., Rotkiewicz, K., & Rettig, W. Structural changes accompanying intramolecular electron transfer: focus on twisted intramolecular charge-transfer states and structures. Chemical Reviews, 2003 , 103(10), 3899-4032. [Link]

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• 3. m.youtube.com [m.youtube.com]
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• 5. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Solvation controlled excited-state dynamics in a donor–acceptor phenazine-imidazole derivative - RSC Advances (RSC Publishing) DOI:10.1039/D4RA02417F [pubs.rsc.org]
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Buchwald-Hartwig amination of 2-Bromo-7-methoxyphenazine

Application Note: High-Fidelity Buchwald-Hartwig Amination of 2-Bromo-7-methoxyphenazine

Part 1: Executive Summary & Strategic Rationale

The Challenge: Functionalizing the phenazine core is a critical step in the development of DNA intercalators, antitumor antibiotics (e.g., clofazimine derivatives), and ratiometric fluorescent probes. However, 2-Bromo-7-methoxyphenazine presents a "double-edged" synthetic challenge:

• Catalyst Deactivation: The two endocyclic nitrogen atoms in the pyrazine core are potent

  -donors capable of displacing phosphine ligands, leading to palladium sequestration and catalytic arrest.

• Solubility vs. Reactivity: The tricyclic planar structure confers poor solubility in standard non-polar solvents (toluene), while the electron-rich methoxy group at C7 deactivates the C2-bromide towards oxidative addition compared to a naked phenazine.

The Solution: This protocol utilizes a Third-Generation Buchwald-Hartwig System specifically engineered for heteroaryl halides. We employ a bulky, biaryl monophosphine (BrettPhos) or a wide-bite-angle bisphosphine (Xantphos) to prevent N-coordination, coupled with a mild base system to preserve the methoxy ether linkage.

Part 2: Mechanistic Design & Causality

To ensure reproducibility, one must understand the "why" behind the reagents.

Ligand Selection: The Steric Shield

Standard ligands like PPh3 or dppf fail here because the phenazine nitrogen competes for the Pd center.

• Recommendation: Xantphos or BrettPhos .

• Mechanism: Xantphos imposes a wide bite angle (~111°), forcing the reductive elimination step. BrettPhos provides extreme steric bulk, creating a "shell" around the Pd that permits the entry of the amine but blocks the approach of the bulky phenazine nitrogen lone pairs.

The Base-Solvent Matrix

• Solvent: 1,4-Dioxane is superior to Toluene. It provides the necessary polarity to solubilize the phenazine substrate at elevated temperatures (

  ).

• Base: Cs

  CO (Cesium Carbonate). While NaO Bu is faster, it risks demethylating the C7-methoxy group via S Ar mechanisms at high temperatures. Cs CO is milder and its "cesium effect" aids in the solubility of the carbonate in organic media.

Catalytic Cycle Visualization

The following diagram illustrates the specific pathway, highlighting the critical "Ligand Protection" phase that prevents catalyst poisoning by the phenazine core.

Figure 1: Catalytic cycle emphasizing the critical oxidative addition and the risk of off-cycle catalyst resting states (poisoning) if improper ligands are used.

Part 3: Standardized Experimental Protocol

Target Reaction: Coupling of 2-Bromo-7-methoxyphenazine with Morpholine (Model Secondary Amine).

Reagents & Stoichiometry

Component	Role	Equiv.	Mass/Vol (for 1 mmol scale)
2-Bromo-7-methoxyphenazine	Substrate	1.0	289.1 mg
Morpholine	Nucleophile	1.2	104 L
Pd (dba)	Pre-catalyst	0.02 (4 mol% Pd)	18.3 mg
Xantphos	Ligand	0.06 (6 mol%)	34.7 mg
Cs CO	Base	2.0	651.6 mg
1,4-Dioxane	Solvent	0.2 M	5.0 mL

Step-by-Step Methodology

Step 1: Catalyst Pre-complexation (Critical for Reproducibility)

• In a glovebox or under active Argon flow, charge a dry reaction vial with Pd

  (dba) and Xantphos .

• Add 1.0 mL of anhydrous 1,4-Dioxane.

• Stir at room temperature for 5–10 minutes. Observation: The solution should turn from dark purple/red to a lighter orange/brown, indicating ligation of the palladium.

Step 2: Reaction Assembly

• To the pre-complexed catalyst vial, add the solid 2-Bromo-7-methoxyphenazine and Cs

  CO .

• Add the remaining 4.0 mL of 1,4-Dioxane.

• Add the Morpholine (amine) last via microliter syringe.

• Seal the vial with a crimp cap containing a PTFE-lined septum.

Step 3: Execution

• Place the reaction block on a heater set to 100°C .

• Stir vigorously (800–1000 RPM). Note: Phenazines are heavy; poor stirring leads to stalled conversion.

• Timecourse: Monitor via LC-MS at 2 hours, 6 hours, and 12 hours.

  • Target Mass: [M+H]+ = 296.1 (Product).

  • Starting Material: [M+H]+ = 289.0/291.0 (Bromide pattern).

Step 4: Workup & Purification

• Cool to room temperature.

• Filter the mixture through a pad of Celite to remove inorganic salts (CsBr, excess base). Rinse the pad with EtOAc.

• Concentrate the filtrate under reduced pressure.

• Purification: Flash Column Chromatography.

  • Stationary Phase: Silica Gel.

  • Eluent: DCM:MeOH (gradient 100:0 to 95:5). Phenazines are often highly colored (yellow/red); visually track the colored band.

Part 4: Workflow Visualization

Figure 2: Operational workflow for the amination process.

Part 5: Troubleshooting & Optimization

Observation	Root Cause	Corrective Action
Low Conversion (<20%)	Catalyst Poisoning	Switch ligand to BrettPhos or RuPhos (bulky ligands prevent N-binding).
Debromination (Ar-H)	-Hydride Elimination	Ensure amine is dry. If using primary amines, lower temp to 80°C.
Demethylation (Ar-OH)	Base too strong	Confirm use of Cs CO . Do NOT use NaO Bu or KHMDS.
Insoluble SM	Solvent Polarity	Switch solvent to DMAc or DMF (degassed thoroughly).

Part 6: Safety & Handling

• Phenazine Toxicity: Many phenazine derivatives are DNA intercalators and potential mutagens. Handle all solids in a fume hood or glovebox.

• Palladium Waste: Segregate heavy metal waste streams.

• Pressurized Vessels: Heating dioxane to 100°C creates internal pressure. Use pressure-rated vials.

References

• Surry, D. S., & Buchwald, S. L. (2011). Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide. Chemical Science, 2(1), 27-50.

  • Rationale: Authoritative guide on ligand selection (BrettPhos/Xantphos) for heteroaryl halides.

• Guram, A. S., et al. (2004). New Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(15), 4790-4791.

  • Rationale: Establishes the efficacy of wide-bite-angle ligands (like Xantphos) in difficult couplings.

• Wolfe, J. P., & Buchwald, S. L. (1996). Palladium-Catalyzed Amination of Aryl Iodides. The Journal of Organic Chemistry, 61(3), 1133-1135.

  • Rationale: Foundational text for the mechanism of amination and base comp

• Pike, S. J., et al. (2015). Synthesis of functionalised phenazines via Buchwald–Hartwig amination. Organic & Biomolecular Chemistry, 13, 9580-9584.

  • Rationale: Direct application of Buchwald conditions to the phenazine core, validating the feasibility of this specific scaffold.

Application Notes and Protocols for the Strategic Functionalization of 2-Bromo-7-methoxyphenazine

Introduction: The Phenazine Scaffold as a Privileged Heterocycle in Drug Discovery

Phenazines are a class of nitrogen-containing heterocyclic compounds that form the core structure of various biologically active molecules and functional materials.[1] Their planar, electron-deficient aromatic system allows them to intercalate with DNA and participate in redox processes, leading to a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties.[2][3] The strategic functionalization of the phenazine core is a critical endeavor in medicinal chemistry, as the introduction of diverse substituents allows for the fine-tuning of these biological activities, as well as the modulation of physicochemical properties like solubility and metabolic stability.[4]

2-Bromo-7-methoxyphenazine is a key intermediate in the synthesis of complex phenazine derivatives. The methoxy group is a common feature in many natural phenazine products, while the bromo substituent serves as a versatile synthetic handle for introducing a wide range of functionalities through modern cross-coupling chemistry. This guide provides detailed protocols and technical insights for the functionalization of this important building block, with a focus on robust and widely applicable palladium-catalyzed cross-coupling reactions.

Core Principle: Palladium-Catalyzed Cross-Coupling Reactions

The functionalization of an aryl bromide like 2-Bromo-7-methoxyphenazine is most effectively achieved through palladium-catalyzed cross-coupling reactions. These reactions have revolutionized organic synthesis by enabling the formation of carbon-carbon and carbon-heteroatom bonds with high efficiency and functional group tolerance under relatively mild conditions.[5][6] The general mechanism for these transformations follows a catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[7][8]

Figure 1: Generalized catalytic cycle for palladium-catalyzed cross-coupling reactions.

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 2-Bromo-7-methoxyphenazine. This is often the rate-limiting step of the reaction.[8]

• Transmetalation: The organic group (R') from an organometallic reagent is transferred to the palladium center, displacing the halide.[7]

• Reductive Elimination: The two organic fragments (the phenazine and the new substituent R') are coupled together and eliminated from the palladium center, forming the final product and regenerating the Pd(0) catalyst.[8]

This guide will focus on three of the most powerful cross-coupling reactions for functionalizing 2-Bromo-7-methoxyphenazine: the Suzuki-Miyaura coupling for C-C bond formation, the Buchwald-Hartwig amination for C-N bond formation, and the Sonogashira coupling for C-C (alkyne) bond formation.

Protocol 1: Suzuki-Miyaura Coupling for Aryl and Vinyl Functionalization

The Suzuki-Miyaura reaction is an exceptionally versatile method for forming carbon-carbon bonds by coupling an organohalide with an organoboron species, typically a boronic acid or a boronic ester.[9][10] Its advantages include mild reaction conditions, the commercial availability of a vast array of boronic acids, and the low toxicity of the boron-containing byproducts.[11]

Causality and Experimental Choices

• Catalyst System: A combination of a palladium source (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) and a phosphine ligand is crucial. For electron-deficient heterocycles like phenazines, ligands such as dppf ([1,1'-Bis(diphenylphosphino)ferrocene]) can be effective as they stabilize the palladium catalyst and promote the reaction.[12]

• Base: A base is required to activate the boronic acid for the transmetalation step.[11] Inorganic bases like potassium phosphate (K₃PO₄) or sodium carbonate (Na₂CO₃) are commonly used. K₃PO₄ is often a good choice for heterocyclic substrates.[13]

• Solvent: A mixture of an organic solvent (like 1,4-dioxane or DMF) and water is often employed to dissolve both the organic starting materials and the inorganic base.[14]

Figure 2: General experimental workflow for a Suzuki-Miyaura cross-coupling reaction.

Detailed Step-by-Step Protocol: Synthesis of 2-Aryl-7-methoxyphenazine

This protocol is a representative procedure and may require optimization for specific boronic acids.

• Reagent Preparation: To an oven-dried Schlenk flask, add 2-Bromo-7-methoxyphenazine (1.0 eq.), the desired arylboronic acid (1.2 eq.), and potassium phosphate (K₃PO₄, 2.0 eq.).

• Catalyst Addition: Add the palladium catalyst, for example, Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq.).

• Solvent Addition: Add a degassed solvent mixture, such as 1,4-dioxane and water (e.g., in a 4:1 ratio).

• Inert Atmosphere: Seal the flask and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Reaction: Heat the reaction mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with an organic solvent like ethyl acetate and wash with water and then brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the 2-aryl-7-methoxyphenazine.

Parameter	Typical Condition	Rationale
Palladium Catalyst	Pd(PPh₃)₄ (5 mol%) or Pd(dppf)Cl₂ (5 mol%)	Efficient for coupling aryl bromides.
Boronic Acid	1.1 - 1.5 equivalents	A slight excess ensures complete consumption of the starting material.
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)	Activates the boronic acid for transmetalation.
Solvent	1,4-Dioxane/H₂O, Toluene/H₂O, or DMF	Solubilizes both organic and inorganic reagents.
Temperature	80 - 110 °C	Provides sufficient energy to overcome the activation barrier.
Reaction Time	4 - 24 hours	Dependent on the reactivity of the specific boronic acid.

Protocol 2: Buchwald-Hartwig Amination for C-N Bond Formation

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the synthesis of aryl amines from aryl halides.[15] This transformation has largely replaced harsher classical methods and offers broad scope with respect to both the amine and aryl halide coupling partners.

Causality and Experimental Choices

• Catalyst System: This reaction is highly dependent on the choice of ligand. Bulky, electron-rich phosphine ligands (often called "Buchwald ligands" such as XPhos, SPhos, or BrettPhos) are essential.[16] They facilitate both the oxidative addition and the final reductive elimination step. A common palladium precursor is Pd₂(dba)₃ or Pd(OAc)₂.

• Base: A strong, non-nucleophilic base is required to deprotonate the amine, making it a more effective nucleophile in the catalytic cycle. Sodium tert-butoxide (NaOt-Bu) is a frequently used base for this purpose.[2]

• Solvent: Anhydrous, aprotic solvents like toluene or dioxane are typically used to prevent quenching of the strong base.

Detailed Step-by-Step Protocol: Synthesis of 2-Amino-7-methoxyphenazine Derivatives

This protocol provides a general method for coupling primary or secondary amines. All reagents and solvents should be anhydrous.

• Reaction Setup: In a glovebox or under an inert atmosphere, add the palladium precursor (e.g., Pd₂(dba)₃, 0.02 eq.), the phosphine ligand (e.g., XPhos, 0.08 eq.), and sodium tert-butoxide (NaOt-Bu, 1.4 eq.) to an oven-dried Schlenk tube.

• Reagent Addition: Add 2-Bromo-7-methoxyphenazine (1.0 eq.) and the desired amine (1.2 eq.).

• Solvent Addition: Add anhydrous, degassed toluene or 1,4-dioxane.

• Inert Atmosphere: Seal the tube and remove it from the glovebox.

• Reaction: Heat the reaction mixture to 100-110 °C with stirring. Monitor the reaction for the disappearance of the starting material by TLC or LC-MS.

• Work-up: After cooling to room temperature, quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl). Extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify the residue by flash column chromatography.

Parameter	Typical Condition	Rationale
Palladium Precursor	Pd₂(dba)₃ (2-4 mol%) or Pd(OAc)₂ (2-4 mol%)	Source of the active Pd(0) catalyst.
Ligand	XPhos, SPhos, RuPhos (4-8 mol%)	Bulky, electron-rich ligands are essential for this reaction.
Base	NaOt-Bu or K₃PO₄ (1.4-2.0 equivalents)	Strong base required to deprotonate the amine.
Solvent	Anhydrous Toluene or 1,4-Dioxane	Aprotic solvent to prevent reaction with the strong base.
Temperature	100 - 120 °C	Higher temperatures are often needed for C-N bond formation.
Reaction Time	12 - 24 hours	Typically slower than C-C coupling reactions.

Protocol 3: Sonogashira Coupling for Alkyne Installation

The Sonogashira coupling reaction facilitates the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne.[11] This reaction is unique among palladium-catalyzed couplings as it typically employs a copper(I) co-catalyst.[17] The resulting aryl alkynes are valuable intermediates for synthesizing more complex molecules, including heterocycles and conjugated systems.[18]

Causality and Experimental Choices

• Catalyst System: The standard Sonogashira conditions use a palladium(0) catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) in conjunction with a copper(I) salt, most commonly copper(I) iodide (CuI).[11][19] The palladium catalyst facilitates the main cross-coupling cycle, while the copper co-catalyst is believed to form a copper acetylide intermediate that participates in the transmetalation step.

• Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (i-Pr₂NH), is used. It serves both to neutralize the HX byproduct and to act as the solvent in many cases.[11]

• Solvent: The amine base itself can often serve as the solvent. Alternatively, a co-solvent like THF or DMF can be used. The reaction must be run under strictly anaerobic conditions to prevent the oxidative homocoupling of the alkyne (Glaser coupling), which is also catalyzed by copper.[19]

Detailed Step-by-Step Protocol: Synthesis of 2-Alkynyl-7-methoxyphenazine

This procedure must be carried out under a strict inert atmosphere to prevent side reactions.

• Reaction Setup: To an oven-dried Schlenk flask, add 2-Bromo-7-methoxyphenazine (1.0 eq.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 0.03 eq.), and copper(I) iodide (CuI, 0.06 eq.).

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Solvent and Reagent Addition: Add anhydrous, degassed triethylamine (Et₃N) via syringe, followed by the terminal alkyne (1.2 eq.).

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) until the starting material is consumed, as monitored by TLC.

• Work-up: Upon completion, remove the solvent under reduced pressure. Dissolve the residue in a suitable organic solvent (e.g., dichloromethane or ethyl acetate) and wash with saturated aqueous NH₄Cl solution to remove copper salts, followed by a water wash.

• Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography on silica gel to afford the desired 2-alkynyl-7-methoxyphenazine.[10]

Parameter	Typical Condition	Rationale
Palladium Catalyst	PdCl₂(PPh₃)₂ (3-5 mol%)	Standard catalyst for Sonogashira reactions.
Copper Co-catalyst	CuI (5-10 mol%)	Facilitates the formation of the reactive copper acetylide.
Base/Solvent	Triethylamine (Et₃N) or Diisopropylamine	Acts as both base and solvent; must be anhydrous and degassed.
Alkyne	1.1 - 1.5 equivalents	A slight excess is used to drive the reaction to completion.
Temperature	25 - 70 °C	Generally milder conditions compared to other cross-couplings.
Atmosphere	Strict Inert (Argon or Nitrogen)	Crucial to prevent oxidative homocoupling of the alkyne.

Conclusion and Outlook

The protocols detailed in this guide provide robust and versatile starting points for the functionalization of 2-Bromo-7-methoxyphenazine. By leveraging the power of palladium-catalyzed cross-coupling reactions, researchers can access a vast chemical space of novel phenazine derivatives. The Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions are foundational tools for introducing aryl, amino, and alkynyl moieties, respectively, each offering a gateway to further synthetic transformations. It is important to recognize that while these protocols are based on established chemical principles, the optimal conditions may vary depending on the specific coupling partners employed. Therefore, a systematic optimization of parameters such as ligand, base, and temperature may be necessary to achieve maximum yields and purity for a given transformation. The continued exploration of these synthetic avenues will undoubtedly lead to the discovery of new phenazine-based compounds with significant potential in drug development and materials science.

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• Sonogashira coupling. (2023). In Wikipedia. [Link]

• Jin, X., Uttamapinant, C., & Ting, A. Y. (2011). Synthesis of 7-Aminocoumarin by Buchwald–Hartwig Cross Coupling for Specific Protein Labeling in Living Cells. ChemBioChem, 12(1), 65-70. [Link]

• Che, G., et al. (2021). Synthetic strategies of phenazine derivatives: A review. ResearchGate. [Link]

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• Rueda-Espinosa, J., et al. (2018). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. ResearchGate. [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). National Institutes of Health. [Link]

• Singh, P. P., et al. (2013). Iron-catalyzed Cross-Coupling of Electron-Deficient Heterocycles and Quinone with Organoboron Species via Innate C–H Functionalization: Application in Total Synthesis of Pyrazine Alkaloid Botryllazine A. ACS Publications. [Link]

• Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line. (n.d.). National Institutes of Health. [Link]

• Jin, X., et al. (2011). Synthesis of 7-Aminocoumarin by Buchwald–Hartwig Cross Coupling for Specific Protein Labeling in Living Cells. National Institutes of Health. [Link]

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• Alonso, F., Beletskaya, I. P., & Yus, M. (2020). Advances in Cross-Coupling Reactions. National Institutes of Health. [Link]

• Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. (n.d.). MDPI. [Link]

• Monir, K., et al. (2021). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. MDPI. [Link]

• Stille Coupling. (2023). Chemistry LibreTexts. [Link]

• Singh, P. P., et al. (2013). Iron-catalyzed cross-coupling of electron-deficient heterocycles and quinone with organoboron species via innate C-H functionalization: application in total synthesis of pyrazine alkaloid botryllazine A. Semantic Scholar. [Link]

• Che, G., et al. (2022). Design strategies and applications of novel functionalized phenazine derivatives: a review. Royal Society of Chemistry. [Link]

• Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero (aryl) boronic acids and esters. (2018). Scholarship @ Claremont. [Link]

• Cross-coupling reaction. (2023). In Wikipedia. [Link]

• Sonogashira Coupling. (2024). Chemistry LibreTexts. [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2023). YouTube. [Link]

• Sonogashira Coupling. (2024). Chemistry LibreTexts. [Link]

• Recent Advances in Sonogashira Reactions. (2010). ResearchGate. [Link]

• The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-coupling route to substituted olefins. (2023). National Institutes of Health. [Link]

• Chemo-selective syntheses of N-t-boc-protected amino ester analogs through Buchwald–Hartwig amination. (2021). RSC Publishing. [Link]

• Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations. (2021). MDPI. [Link]

• Heck Reaction. (2023). Chemistry LibreTexts. [Link]

• Suzuki-Miyaura Mediated Biphenyl Synthesis: A Spotlight on the Boronate Coupling Partner. (2010). University of Glasgow. [Link]

• Bryant, J. J., et al. (2012). Alkynylated phenazines: Synthesis, characterization, and metal-binding properties of their bis-triazolyl cycloadducts. East China Normal University. [Link]

• C-N, C-O and C-S Ullmann-Type Coupling Reactions of Arenediazonium o-Benzenedisulfonimides. (2022). University of Turin. [Link]

• The Mechanisms of the Stille Reaction. (n.d.). University of Windsor. [Link]

• New Horizons for Cross-Coupling Reactions. (2016). Pharmaceutical Technology. [Link]

• Introduction to cross-coupling reactions. (2022). YouTube. [Link]

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Preparation of Novel DNA Intercalators Utilizing a 2-Bromo-7-methoxyphenazine Scaffold: An Application and Protocol Guide

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview and detailed protocols for the synthesis and characterization of novel DNA intercalators derived from 2-Bromo-7-methoxyphenazine. This document is designed to offer not just procedural steps, but also the scientific rationale behind the methodologies, ensuring a deeper understanding of the experimental design and data interpretation.

Introduction: The Phenazine Scaffold in DNA Intercalator Design

DNA intercalators are a class of molecules that insert themselves between the base pairs of the DNA double helix.[1][2] This interaction can disrupt DNA replication and transcription, making them potent therapeutic agents, particularly in oncology.[3] The planar aromatic structure of the phenazine core is an ideal scaffold for designing DNA intercalators.[4] By modifying the phenazine ring system with appropriate side chains, it is possible to fine-tune the molecule's DNA binding affinity, sequence specificity, and biological activity.

2-Bromo-7-methoxyphenazine serves as a versatile starting material for the synthesis of a library of potential DNA intercalators. The bromine atom at the 2-position provides a reactive handle for introducing a variety of side chains through well-established cross-coupling methodologies, such as the Buchwald-Hartwig amination and Suzuki coupling.[1][5] The methoxy group at the 7-position can also be a site for further modification or can contribute to the electronic properties of the final compound, influencing its interaction with DNA. This guide will focus on a practical synthetic route to a novel phenazine-based DNA intercalator and the subsequent characterization of its DNA binding properties.

PART 1: Synthesis of a Novel DNA Intercalator

A key strategy in designing effective DNA intercalators is the introduction of a positively charged or polar side chain, which can interact with the negatively charged phosphate backbone of DNA, thereby enhancing binding affinity. Here, we propose the synthesis of N,N-dimethyl-3-(7-methoxyphenazin-2-ylamino)propan-1-amine, a novel derivative of 2-Bromo-7-methoxyphenazine, via a Buchwald-Hartwig amination reaction.

Proposed Synthetic Pathway

The synthesis involves the palladium-catalyzed coupling of 2-Bromo-7-methoxyphenazine with N,N-dimethylpropane-1,3-diamine. This reaction is a powerful tool for the formation of carbon-nitrogen bonds.[1][6]

Caption: Synthetic route to a potential DNA intercalator.

Detailed Synthetic Protocol

This protocol is adapted from established Buchwald-Hartwig amination procedures for heterocyclic compounds.[6]

Materials and Reagents:

• 2-Bromo-7-methoxyphenazine

• N,N-dimethylpropane-1,3-diamine

• Palladium(II) acetate (Pd(OAc)₂)

• (±)-2,2'-Bis(diphenylphosphino)-1,1'-binaphthyl (rac-BINAP)

• Cesium carbonate (Cs₂CO₃)

• Anhydrous toluene

• Standard glassware for inert atmosphere synthesis (Schlenk flask, condenser)

• Magnetic stirrer and heating mantle

• Silica gel for column chromatography

• Solvents for chromatography (e.g., dichloromethane, methanol)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add 2-Bromo-7-methoxyphenazine (1.0 eq), cesium carbonate (2.0 eq), and rac-BINAP (0.08 eq).

• Solvent and Reagent Addition: Add anhydrous toluene to the flask, followed by N,N-dimethylpropane-1,3-diamine (1.2 eq).

• Catalyst Addition: Add palladium(II) acetate (0.06 eq) to the reaction mixture.

• Reaction Conditions: Heat the mixture to 100 °C and stir vigorously for 2-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature. Dilute with dichloromethane and filter through a pad of celite to remove inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by silica gel column chromatography using a suitable solvent system (e.g., a gradient of methanol in dichloromethane) to afford the desired product, N,N-dimethyl-3-(7-methoxyphenazin-2-ylamino)propan-1-amine.

• Characterization: Confirm the structure and purity of the synthesized compound using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

PART 2: Characterization of DNA Binding Properties

A comprehensive evaluation of the interaction between the synthesized compound and DNA is crucial to validate its potential as a DNA intercalator. This section outlines key biophysical assays to characterize this interaction.

Experimental Workflow for DNA Binding Analysis

Caption: Workflow for DNA binding characterization.

Protocol 1: UV-Visible Spectrophotometry

Principle: Intercalation of a ligand into the DNA double helix can cause changes in the absorbance spectrum of the ligand, typically a hypochromic (decrease in absorbance) and bathochromic (red-shift) effect. These changes can be used to determine the binding constant (Kb).

Protocol:

• Prepare a stock solution of the synthesized phenazine derivative in a suitable buffer (e.g., Tris-HCl, pH 7.4).

• Prepare a series of solutions with a fixed concentration of the phenazine derivative and increasing concentrations of calf thymus DNA (ct-DNA).

• Record the UV-Vis absorption spectra for each solution over a relevant wavelength range (e.g., 220-500 nm).

• Analyze the spectral changes to calculate the intrinsic binding constant (Kb) using the Wolfe-Shimer equation or by plotting [DNA]/(εa - εf) versus [DNA].

Expected Results:

Parameter	Expected Observation
λmax Shift	Red shift (bathochromism) of 5-20 nm
Absorbance	Decrease (hypochromism)
Binding Constant (Kb)	105 - 107 M-1[7]

Protocol 2: Fluorescence Quenching Assay

Principle: Ethidium bromide (EtBr) is a well-known DNA intercalator that exhibits a significant increase in fluorescence upon binding to DNA. A competing intercalator can displace EtBr from the DNA, leading to a quenching of the fluorescence.[8][9] This quenching can be used to determine the binding affinity of the test compound.

Protocol:

• Prepare a solution of ct-DNA and ethidium bromide in a buffer and allow it to incubate to form the DNA-EtBr complex.

• Measure the initial fluorescence intensity of the DNA-EtBr complex (excitation ~520 nm, emission ~600 nm).

• Add increasing concentrations of the synthesized phenazine derivative to the DNA-EtBr solution.

• Measure the fluorescence intensity after each addition.

• Calculate the Stern-Volmer quenching constant (Ksv) and the apparent binding constant (Kapp).

Expected Results:

Compound Concentration	% Fluorescence Quenching
0 µM	0%
10 µM	15-30%
50 µM	40-60%
100 µM	>70%

Protocol 3: Circular Dichroism (CD) Spectroscopy

Principle: CD spectroscopy is sensitive to the chiral environment of DNA. The intercalation of a ligand can induce conformational changes in the DNA double helix, which are reflected in the CD spectrum.[10][11][12][13]

Protocol:

• Prepare a solution of ct-DNA in a suitable buffer.

• Record the CD spectrum of the DNA alone (typically from 220 to 320 nm). B-form DNA shows a positive band around 275 nm and a negative band around 245 nm.

• Add increasing concentrations of the synthesized phenazine derivative to the DNA solution and record the CD spectrum after each addition.

• Analyze the changes in the CD bands, which can indicate the mode of binding.

Expected Results:

Parameter	Expected Change upon Intercalation
Positive Band (275 nm)	Increase in intensity
Negative Band (245 nm)	Increase in intensity (more negative)
Induced CD Signal	Possible appearance of a new band in the region where the ligand absorbs

Protocol 4: Thermal Denaturation (Tm) Studies

Principle: The melting temperature (Tm) of DNA is the temperature at which half of the double-stranded DNA has dissociated into single strands. Intercalating agents stabilize the double helix, leading to an increase in the Tm.[14]

Protocol:

• Prepare solutions of ct-DNA in a buffer, both with and without the synthesized phenazine derivative at various concentrations.

• Use a spectrophotometer with a temperature controller to monitor the absorbance at 260 nm as the temperature is gradually increased (e.g., from 25 °C to 95 °C).

• The Tm is the temperature at the midpoint of the absorbance increase.

• Calculate the change in melting temperature (ΔTm = Tm (with compound) - Tm (DNA alone)).

Expected Results:

Compound:DNA Ratio	Expected ΔTm (°C)
1:10	2-5 °C
1:5	5-10 °C
1:1	>10 °C

Conclusion and Future Perspectives

This guide has outlined a systematic approach for the synthesis and characterization of novel DNA intercalators based on the 2-Bromo-7-methoxyphenazine scaffold. The proposed Buchwald-Hartwig amination provides a versatile method for introducing functional side chains to modulate DNA binding affinity and biological activity. The suite of biophysical assays described offers a robust framework for validating the intercalative binding mode and quantifying the binding affinity of the synthesized compounds.

The data obtained from these studies will be instrumental for structure-activity relationship (SAR) investigations, guiding the design of next-generation DNA intercalators with improved efficacy and selectivity. Further research could explore a wider range of side chains, investigate the sequence specificity of these compounds, and evaluate their biological activity in relevant cell-based assays.

References

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. (2021). National Institutes of Health. Available at: [Link]

• Buchwald-Hartwig Amination. ACS Green Chemistry Institute Pharmaceutical Roundtable. Available at: [Link]

• Cellular internalization, cytotoxicity and DNA binding property of 2,3-diaminophenazine, synthesized using Jeanbandyite, a heterogeneous catalyst. (2024).

• Circular Dichroism spectra of ct-DNA incubated with the complexes at molar ratios 0.1, 0.3, and 0.5, at 37°C for 24 hours (a) complex 1, (b) complex 2, (c) complex 3, and (d) complex 4. ResearchGate. Available at: [Link]

• Suzuki cross-coupling reaction. (2020). YouTube. Available at: [Link]

• A Practical Buchwald—Hartwig Amination of 2-Bromopyridines with Volatile Amines. ResearchGate. Available at: [Link]

• Buchwald–Hartwig amination with alkylamines.[a]. ResearchGate. Available at: [Link]

• DNA Intercalating Near-Infrared Luminescent Lanthanide Complexes Containing Dipyrido[3,2-a:2′,3′-c]phenazine (dppz) Ligands. (2018).

• Fluorescence quenching curves of ethidium bromide bound to DNA in 2%... ResearchGate. Available at: [Link]

• Fluorescence quenching curves of ethidium bromide bound to DNA in the... ResearchGate. Available at: [Link]

• The CD spectra of DNA and DNA-complex with different concentrations (40... ResearchGate. Available at: [Link]

• Synthesis of N-substituted 3-aminopyrazine-2-amides. Procedure A. ResearchGate. Available at: [Link]

• Suzuki reactions of 2-bromopyridine with aryl boronic acids a. ResearchGate. Available at: [Link]

• Synthesis of 2-aryl-4-(4-bromo-2-hydroxyphenyl)benzo[5][15]thiazepines as Potential α-Glucosidase and/or α-Amylase Inhibitors. (2022). National Institutes of Health.

• Analysing DNA complexes by circular and linear dichroism. (1996). PubMed. Available at: [Link]

• Synthesis of substituted pyrazines from N-allyl malonamides. (2019). Royal Society of Chemistry.
• Synthesis of Novel Methyl 7-[(Hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates and Antitumor Activity Evaluation. (2018).
• Synthesis of dihydroquinazolines from 2-aminobenzylamine: N 3 -aryl derivatives with electron-withdrawing groups. (2018). Beilstein Journals.
• Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. (2023). CoLab.
• DNA Intercalating Near-Infrared Luminescent Lanthanide Complexes Containing Dipyrido[3,2-a:2′,3′-c]phenazine (dppz) Ligands: Synthesis, Crystal Structures, Stability, Luminescence Properties and CT-DNA Interaction. (2018). MDPI.

• DNA Binding Properties. ResearchGate. Available at: [Link]

• Synthesis and antioxidant activity evaluation of new 7-aryl or 7-heteroarylamino-2,3-dimethylbenzo[b]thiophenes obtained by Buchwald-Hartwig C-N cross-coupling. (2011). PubMed.
• Ethidium derivatives bind to G-quartets, inhibit telomerase and act as fluorescent probes for quadruplexes. (2001).
• DNA binding of an organic dppz-based intercal

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• Intercalative DNA binding governs fluorescence enhancement of SYBR Gold. (2020). bioRxiv.

• BioLab Webinar: Circular Dichroism. (2021). YouTube. Available at: [Link]

• DNA intercalation facilitates efficient DNA-targeted covalent binding of phenanthripl
• The Suzuki–Miyaura Cross-Coupling Reactions of 2-, 6- or 8-Halopurines with Boronic Acids Leading to. SciSpace.

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• DNA-Binding and Cytotoxicity of Copper(I) Complexes Containing Functionalized Dipyridylphenazine Ligands. (2021).
• New synthetic approaches for the construction of 2-aminophenoxazinone architectures. (2022). Royal Society of Chemistry.
• biologically important building blocks for the amidino-functionalization of 2-substituted benzoxazoles. (2021). PubMed.

• Phenazines interact with DNA in vitro and in vivo. (A) Representative... ResearchGate. Available at: [Link]

• Topo II inhibition and DNA intercalation by new phthalazine-based derivatives as potent anticancer agents: design, synthesis, anti-proliferative, docking, and in vivo studies. (2021).
• Interaction of phenazine with water and DNA bases. (2005). ScienceDirect.
• Ru(II)-Dppz Derivatives and Their Interactions with DNA: Thirty Years and Counting. (2021). MDPI.

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Bromo-7-methoxyphenazine

Welcome to the technical support center for the synthesis of 2-Bromo-7-methoxyphenazine. This guide is designed for researchers, chemists, and drug development professionals aiming to optimize this synthesis, improve yields, and troubleshoot common experimental challenges. The information herein is synthesized from established chemical principles and field-proven insights to ensure technical accuracy and practical utility.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthetic strategies for producing unsymmetrical phenazines like 2-Bromo-7-methoxyphenazine?

A1: The synthesis of unsymmetrically substituted phenazines is a common challenge. The most prevalent and historically significant method is the Wohl-Aue reaction , which involves the condensation of a substituted aniline with a substituted nitrobenzene in the presence of a base.[1][2] For 2-Bromo-7-methoxyphenazine, this would typically involve the reaction of 4-methoxyaniline with 1-bromo-2-nitrobenzene or, alternatively, 4-bromoaniline with 4-methoxy-2-nitrobenzene. Other modern methods include palladium-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination) to form a diarylamine intermediate, followed by reductive cyclization.[3][4] However, the Wohl-Aue method remains a direct and cost-effective approach, and is the focus of this guide.

Q2: My overall yield is consistently low (<30%). What are the most likely causes?

A2: Low yields in phenazine synthesis, particularly via the Wohl-Aue reaction, are common and can be attributed to several factors:

• Inefficient Condensation: The key C-N bond-forming steps may be slow or incomplete. This is highly dependent on base strength, temperature, and solvent.

• Side Reactions: Tar and polymer formation can be significant at the high temperatures often required for the condensation. Self-condensation of the aniline reactant is also a possibility.

• Product Degradation: The phenazine core, while generally stable, can be susceptible to degradation under harsh basic or oxidative conditions over prolonged reaction times.

• Poor Regioselectivity: The reaction between your chosen aniline and nitrobenzene can potentially form an undesired isomer (e.g., 2-Bromo-9-methoxyphenazine), which complicates purification and reduces the isolated yield of the target molecule.

• Losses During Workup and Purification: Phenazine derivatives can sometimes be challenging to purify due to poor solubility or similar polarity to byproducts, leading to significant material loss.[5]

Q3: How critical is the choice of base and solvent for the Wohl-Aue reaction?

A3: The choice of base and solvent is paramount. The reaction mechanism involves nucleophilic attack and subsequent dehydration/cyclization, processes that are highly influenced by the reaction medium.

• Base: A strong base, such as potassium hydroxide (KOH), is typically required to facilitate the condensation. The concentration and molar ratio of the base to the reactants must be carefully optimized. Insufficient base leads to an incomplete reaction, while an excessive amount can promote side reactions and decomposition.

• Solvent: High-boiling point, polar aprotic solvents like Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF) are often used to ensure the reactants remain in solution at the required temperatures. In some cases, the aniline reactant itself can serve as the solvent if used in large excess. The solvent choice can also influence the reaction rate and selectivity.

Q4: How can I confirm the identity and purity of my final 2-Bromo-7-methoxyphenazine product?

A4: A combination of analytical techniques is essential:

• Thin Layer Chromatography (TLC): For monitoring reaction progress and assessing the purity of column chromatography fractions.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for confirming the molecular structure. For unsymmetrical phenazines like this one, distinguishing between the desired 2,7-isomer and other potential isomers (e.g., 2,8-) is critical. Advanced 2D NMR techniques like HMBC and NOESY may be necessary to unambiguously assign the proton and carbon signals and confirm the substitution pattern.[7]

• Mass Spectrometry (MS): To confirm the molecular weight of the product. The characteristic isotopic pattern of bromine (¹⁹Br and ⁸¹Br in an approximate 1:1 ratio) should be visible in the mass spectrum, showing two peaks (M and M+2) of nearly equal intensity.

• High-Performance Liquid Chromatography (HPLC): To determine the precise purity of the final product.[8]

Proposed Synthetic Pathway: Wohl-Aue Reaction

The following guide is based on the Wohl-Aue condensation of 4-methoxyaniline and 1-bromo-2-nitrobenzene . This pathway is chosen for its directness and use of commercially available starting materials.

Caption: Proposed Wohl-Aue synthesis of 2-Bromo-7-methoxyphenazine.

Troubleshooting Guide

Issue 1: Reaction is sluggish or fails to proceed to completion (as monitored by TLC).

• Question: I've mixed my starting materials, but after several hours at 140 °C, I see mostly unreacted starting materials on my TLC plate. What's going wrong?

• Answer & Recommended Actions: This is a classic activation energy problem. The condensation requires significant energy and a sufficiently strong base to proceed.

  • Verify Base Potency and Stoichiometry: Ensure your KOH is anhydrous and finely powdered for maximum surface area. Use at least 2-3 molar equivalents relative to the limiting reagent. A weaker base or hydrated KOH will be ineffective.

  • Increase Temperature Incrementally: Gradually increase the reaction temperature in 10 °C increments, from 140 °C up to a maximum of ~180 °C. Monitor the reaction by TLC at each new temperature. Causality: Higher temperatures increase reaction kinetics, overcoming the activation barrier for the nucleophilic aromatic substitution and subsequent cyclization steps.

  • Check Solvent Purity: Ensure your solvent (e.g., DMSO) is anhydrous. Water can interfere with the strong base and hinder the reaction.

  • Consider a Catalyst: While not traditional for the Wohl-Aue, some modern variations of related C-N couplings benefit from catalytic amounts of copper salts, which can facilitate the reaction under milder conditions.[3]

Issue 2: The reaction mixture turns into a dark, intractable tar, and the product yield is very low.

• Question: My reaction turns black almost immediately, and upon workup, I isolate a very small amount of product from a large amount of tar-like residue. How can I prevent this?

• Answer & Recommended Actions: Tar formation is a hallmark of polymerization and decomposition side-reactions, which compete with the desired product formation at high temperatures.

  • Optimize Temperature: While high temperatures are needed, excessive heat is detrimental. Find the "sweet spot" identified in Issue 1. The goal is the minimum temperature required for a reasonable reaction rate.

  • Control Reagent Addition: Instead of mixing everything at once, try a slow, portion-wise or dropwise addition of one reactant to the heated mixture of the other reactant and base. This keeps the instantaneous concentration of the reactants low, minimizing polymerization.

  • Reduce Reaction Time: Once the reaction has reached optimal conversion (monitor by TLC), cool it down and proceed with the workup. Prolonged heating, even at the optimal temperature, will lead to product degradation and tar formation.

  • Ensure an Inert Atmosphere: While the final oxidation step to form the aromatic phenazine requires an oxidant (often atmospheric oxygen), the initial condensation steps can be sensitive. Running the reaction under an inert atmosphere (Nitrogen or Argon) until the cyclization is complete can sometimes reduce charring.

Issue 3: I've isolated a product, but NMR analysis suggests a mixture of isomers.

• Question: I have a yellow solid, but the ¹H NMR is complex, suggesting I have more than one product. How do I improve the regioselectivity?

• Answer & Recommended Actions: Regioselectivity is a known challenge in unsymmetrical phenazine synthesis.[3][4] The formation of the phenazine ring can occur in two different orientations.

  • Thermodynamic vs. Kinetic Control: The isomer ratio can sometimes be influenced by reaction temperature and time. A lower reaction temperature, if viable, may favor the formation of the thermodynamically more stable isomer. Experiment with running the reaction at the lowest possible temperature that still affords product.

  • Steric Hindrance: The choice of reactants can influence the outcome. The steric bulk of substituents ortho to the nitro or amino groups can direct the cyclization. While you cannot change the substituents for the target molecule, this is a key consideration in synthetic design.

  • Develop a Robust Purification Strategy: Since achieving perfect selectivity can be difficult, focus on separation.

    • Column Chromatography: Use a shallow gradient of a polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexane or dichloromethane). Phenazine isomers are often very close in polarity, so a long column and careful collection of fractions are necessary.[5]

    • Recrystallization: Attempt fractional recrystallization from various solvents (e.g., ethanol, ethyl acetate, toluene) to selectively crystallize the desired isomer.

Caption: Troubleshooting flowchart for common synthesis issues.

Experimental Protocol & Data

Illustrative Protocol: Wohl-Aue Synthesis

This is a representative protocol based on established methods. Researchers must perform their own optimization.

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a reflux condenser, magnetic stirrer, and nitrogen inlet, add powdered potassium hydroxide (KOH, 3.0 eq).

• Reagents: Add anhydrous DMSO as the solvent, followed by 4-methoxyaniline (1.2 eq).

• Heating: Begin stirring and heat the mixture to 150 °C under a gentle flow of nitrogen.

• Addition: Once the temperature is stable, slowly add 1-bromo-2-nitrobenzene (1.0 eq) portion-wise over 30 minutes. The solution will typically darken to a deep red or brown.

• Reaction: Maintain the temperature at 150 °C and monitor the reaction's progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate mobile phase). The reaction may take 4-12 hours.

• Workup: After completion, cool the mixture to room temperature and pour it into a large volume of cold water. A precipitate should form.

• Isolation: Filter the crude solid, wash thoroughly with water to remove inorganic salts, and dry under vacuum.

• Purification: Purify the crude solid by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient. Combine the fractions containing the desired product and remove the solvent in vacuo. Further purification can be achieved by recrystallization from ethanol.

Table 1: Parameter Optimization Guide

This table summarizes expected outcomes when adjusting key reaction parameters. The goal of optimization is to find a balance that maximizes yield while minimizing side products.[9][10]

Parameter	Low Setting	Optimal Range (Suggested)	High Setting	Causality & Rationale
Temperature	Slow/No Reaction	140 - 180 °C	Increased Tar/Decomposition	Balances the need for activation energy against the risk of thermal decomposition of reactants and products.
Base (KOH)	Incomplete Reaction	2.0 - 3.0 eq	Increased Side Reactions	A strong base is required for deprotonation and condensation, but excess base can catalyze polymerization and other unwanted pathways.
Reaction Time	Low Conversion	4 - 12 hours (TLC Monitored)	Product Degradation	Sufficient time is needed for completion, but prolonged exposure to high heat and base will degrade the phenazine product.
Concentration	Slow Reaction Rate	0.5 - 1.0 M	Increased Bimolecular Side Reactions	Higher concentration increases the rate of the desired reaction but also accelerates undesired polymerization pathways.

References

• Olesińska, U., et al. (2023). Synthesis of Nonsymmetrically Substituted 2,3-Dialkoxyphenazine Derivatives and Preliminary Examination of Their Cytotoxicity. The Journal of Organic Chemistry. Available from: [Link]

• Chaudhari, T. B., et al. (2024). A review on phenazine-based drug-like scaffolds: recent advancements in synthetic strategies and their pharmacological applications. RSC Advances. Available from: [Link]

• Hu, T., et al. (2022). A Highly Potent Class of Halogenated Phenazine Antibacterial and Biofilm-Eradicating Agents Accessed Through a Modular Wohl-Aue Synthesis. ChemRxiv. Available from: [Link]

• Olesińska, U., et al. (2024). Regioselective Synthesis of Fluorescent Alkoxy-Substituted Phenazines and N‑Alkyl Phenazinium Salts. The Journal of Organic Chemistry. Available from: [Link]

• Galkina, V., et al. (2023). Phenazine-Based Compound as a Universal Water-Soluble Anolyte Material for the Redox Flow Batteries. Molecules. Available from: [Link]

• La-ongsri, M., et al. (n.d.). Studying Phenazine Derivatives from Pseudomonas aeruginosa. ResearchGate. Available from: [Link]

• Wang, Z., et al. (2021). Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone Derivatives. Molecules. Available from: [Link]

• Chaudhary, P., & Khurana, J. M. (2022). A review on lawsone-based benzo[a]phenazin-5-ol: synthetic approaches and reactions. Monatshefte für Chemie - Chemical Monthly. Available from: [Link]

• Optimization of reaction conditions. (n.d.). ResearchGate. Available from: [Link]

• Hurley, M. F., et al. (2022). Phenazine Antibiotic Inspired Discovery of Bacterial Biofilm-Eradicating Agents. Molecules. Available from: [Link]

• Wang, Q., et al. (2016). Facile Synthesis of Unsymmetrical Acridines and Phenazines by a Rh(III)-Catalyzed Amination/Cyclization/Aromatization Cascade. Journal of the American Chemical Society. Available from: [Link]

• Finding Optimal Reaction Conditions. (2018). ChemistryViews. Available from: [Link]

• Nansathit, A., et al. (2015). Synthesis, Isolation of Phenazine Derivatives and Their Antimicrobial Activities. KKU Science Journal. Available from: [Link]

• Constable, G. E. O., et al. (2022). Synthesis of phenazine-2,8-dicarboxylates. Arkivoc. Available from: [Link]

• Anjum, A., & Chandra, R. (2016). Methods for Purification and Characterization of Microbial Phenazines. ResearchGate. Available from: [Link]

• Optimize Reaction Conditions for Arrhenius Acid-Base Neutralization. (n.d.). Patsnap Eureka. Available from: [Link]

• Sperry, J. (2022). Pyrazine and Phenazine Heterocycles: Platforms for Total Synthesis and Drug Discovery. Molecules. Available from: [Link]

• Condition optimization and explanation. (n.d.). ResearchGate. Available from: [Link]

• Dileep, C., et al. (2014). Purification and characterization of antifungal phenazines from a fluorescent Pseudomonas strain FPO4 against medically important fungi. Journal de Mycologie Médicale. Available from: [Link]

• Lundin, A. (2014). Optimization of the firefly luciferase reaction for analytical purposes. Methods in Molecular Biology. Available from: [Link]

• Goddu, R. L., & Fogo, J. K. (1959). U.S. Patent No. 2,919,275. Washington, DC: U.S. Patent and Trademark Office.

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Technical Support Center: 2-Bromo-7-methoxyphenazine Purification

This technical guide is structured as a Tier 3 Support resource for researchers encountering difficulties in the purification of 2-Bromo-7-methoxyphenazine . It synthesizes specific chemical behaviors of halogenated phenazines with advanced separation protocols.

Status: Operational | Tier: 3 (Advanced Chemistry Support) Subject: Isolation protocols for crude 2-Bromo-7-methoxyphenazine (2-Br-7-OMe-Phz)

Executive Summary & Compound Profile

Compound: 2-Bromo-7-methoxyphenazine Common Applications: Antibacterial research (biofilm eradication), DNA intercalation studies, precursor for transition metal complexes.[1][2] Critical Challenge: The synthesis (often via Wohl-Aue reaction or bromination of 1-methoxyphenazine) frequently yields regioisomers (e.g., 2-bromo-8-methoxy) and stubborn tarry byproducts (oxidative polymerization) that co-elute on standard silica.[1]

Quick Reference Properties

Property	Characteristic	Implication for Purification
Solubility	Moderate in DCM, CHCl₃, EtOAc.[1] Poor in Hexanes, Water.[2]	Use DCM for loading; Hexanes as anti-solvent.
Crystallinity	High (planar aromatic system).[1][2]	Recrystallization is viable as a final polishing step.
Stability	Light-sensitive (slow debromination/oxidation).	Protect columns/fractions with foil.[1]
pKa	Weakly basic (N-heterocycle).[1]	Avoid strong acids during workup; silica streaking possible.

Diagnostic Triage (Start Here)

Identify your specific failure mode before selecting a protocol.

Q1: My crude reaction mixture is a viscous, dark black/brown tar. Is my product lost? A: Likely not. Phenazine syntheses (especially Wohl-Aue) produce significant amounts of "tar" (polymerized anilines/nitro-compounds).[1]

• Action: Do not attempt direct recrystallization. You must perform a filtration plug first. Dissolve the crude in minimal Dichloromethane (DCM), mix with silica gel (dry load), and pass through a short pad of silica using 100% DCM.[2] This removes the immobile tar. Collect the yellow/orange filtrate for further purification.

Q2: TLC shows two spots with very similar Rf values (e.g.,

). What are they? A: These are likely regioisomers (2-Br-7-OMe vs. 2-Br-8-OMe). This is common if you used a non-regiospecific synthesis route.

• Action: Standard flash chromatography will fail to separate these effectively. You require isocratic recycling chromatography or a highly selective solvent system (see Protocol A below).[1][2]

Decision Logic & Workflow

Use the following logic gate to determine your purification strategy.

Caption: Workflow for selecting the appropriate purification method based on crude purity profile.

Detailed Protocols

Protocol A: High-Resolution Flash Chromatography

Best for: Removing regioisomers and non-polar impurities.

Stationary Phase: Silica Gel (230–400 mesh).[2] Mobile Phase: Hexanes (Solvent A) / Ethyl Acetate (Solvent B).[2] Note: DCM/MeOH is often too polar and causes streaking for mono-functionalized phenazines.[1]

• Sample Loading (Dry Load): Dissolve crude in DCM. Add silica (ratio 1:2 crude:silica by mass).[2] Evaporate to a free-flowing powder. Liquid loading causes band broadening and is not recommended for isomer separation.

• Column Equilibration: Flush column with 95% Hexanes / 5% EtOAc.

• Gradient Profile:

  • 0–5 mins: Hold at 5% B (Elutes non-polar starting materials).

  • 5–25 mins: Linear ramp 5%

    20% B.

  • 25–40 mins: Shallow gradient 20%

    30% B (Product typically elutes here).

  • 40+ mins: Flush with 100% EtOAc.

• Fraction Analysis: Phenazines are brightly colored (yellow/orange).[2] Collect colored fractions but verify by TLC . Visual color does not guarantee purity.

Technical Tip: If streaking occurs (tailing), add 1% Triethylamine (TEA) to the mobile phase to neutralize acidic sites on the silica.[2]

Protocol B: Solvent-Pair Recrystallization

Best for: Final polishing (>95% purity) and obtaining X-ray quality crystals.[1][2]

Solvent System: Dichloromethane (Good solvent) / Hexanes (Anti-solvent).[1][2]

• Dissolution: Place the semi-pure solid in a flask. Add DCM dropwise with gentle heating (water bath, 40°C) until just dissolved.[1][2] Do not use a large excess.

• Precipitation: While warm, slowly add Hexanes dropwise.

  • Observation: The solution will remain clear initially. Continue adding until a persistent cloudiness (turbidity) just appears.

• Re-solubilization: Add 1-2 drops of DCM to clear the cloudiness.[1]

• Crystallization: Cap the flask loosely (or use a septum with a needle bleed) and allow it to cool to room temperature undisturbed. Then move to 4°C (fridge) overnight.

• Collection: Filter the orange needles/plates and wash with cold Hexanes.

Troubleshooting & FAQs

Common Failure Modes

Symptom	Root Cause	Corrective Action
Compound "Oils Out" during recrystallization	Impurities are too high or cooling was too fast.[1]	Re-dissolve. Add a seed crystal. Cool much slower (wrap flask in cotton wool).
Low Yield (<20%)	Product retained on silica or lost in mother liquor.[2]	Flush column with 10% MeOH/DCM to recover retained material. Check mother liquor by TLC.
NMR shows aliphatic grease	Hexanes trapped in crystal lattice.[1]	Dry under high vacuum (>0.1 mbar) at 50°C for 12 hours.
Product turns green/blue on silica	Protonation by acidic silica.[1]	This is reversible. Elute with solvent containing 1% Triethylamine.

Advanced FAQ

Q: Can I use HPLC for purification? A: Yes, for small scales (<50 mg).[2] Use a C18 Semi-Prep column.

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile.[1][2]

• Gradient: 50% ACN

  95% ACN over 20 mins.

• Warning: Phenazines are sticky. Ensure a long wash step between runs to prevent carry-over.

Q: How do I confirm I have the 2-bromo-7-methoxy isomer and not the 2-bromo-8-methoxy? A: 1H NMR NOE (Nuclear Overhauser Effect) experiments are required.

• Irradiate the methoxy signal.

• 7-methoxy isomer: You should see NOE enhancement of H-6 and H-8. H-8 will be a doublet (ortho coupling) or doublet of doublets.[1]

• 8-methoxy isomer: You will see enhancement of H-7 and H-9.[1]

• Reference Spectra: Compare coupling constants (

  ) in the aromatic region.[1][2] Meta-coupling (~2 Hz) vs Ortho-coupling (~8 Hz) helps distinguish positions.[2]

References

• Wohl-Aue Synthesis & Phenazine Chemistry

  • Preston, P. N., et al.[2] "The Synthesis and Properties of Halogenated Phenazines." Chemical Reviews, 1974.[1][2] (Foundational chemistry for phenazine handling).

• Purification of Halogenated Phenazines

  • Huigens, R. W., et al. "Identification of 6,8-ditrifluoromethyl halogenated phenazine as a potent bacterial biofilm-eradicating agent."[1][2][3] Organic & Biomolecular Chemistry, 2025.[1][2]

  • Note: This paper details the "modular synthesis" and purification via silica gel (Hex/EtOAc)

• General Crystallization Techniques

  • University of Rochester, Dept. of Chemistry. "Solvents for Recrystallization."[1][4][5][6]

• Isomer Separation Strategies

  • Rotachrom Technologies.[1] "Advancements in Chromatography for Precision Purification (Isomerism)."

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 2-Bromo-7-methoxyphenazine before handling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Methoxy and bromo scans on N-(5-methoxyphenyl) methoxybenzenesulphonamides reveal potent cytotoxic compounds, especially against the human breast adenocarcinoma MCF7 cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Identification of 6,8-ditrifluoromethyl halogenated phenazine as a potent bacterial biofilm-eradicating agent - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. reddit.com [reddit.com]
• 5. Reagents & Solvents [chem.rochester.edu]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Solubilizing 2-Bromo-7-methoxyphenazine

The Chemical Challenge: Why This Compound Resists Solution

Before attempting dissolution, it is critical to understand the physical chemistry of 2-Bromo-7-methoxyphenazine .

• Planar Stacking (π-π Interactions): The phenazine core is a rigid, planar tricyclic system. These molecules stack like sheets of paper due to strong π-π orbital overlap. Breaking this "crystal lattice energy" requires significant energy input (heat/sonication) [1].

• Hydrophobicity: The bromine substituent adds lipophilicity, while the methoxy group provides only weak polarity. The compound is practically insoluble in water (< 10 µg/mL) and moderately soluble in polar aprotic solvents like DMSO [2].

• The "Crash-Out" Phenomenon: The most common failure mode is not dissolving the powder, but keeping it in solution when diluting into aqueous assay media.

Module 1: Stock Solution Preparation

Objective: Create a stable, clear stock solution in DMSO (typically 10–50 mM).

Protocol A: The "Energy-Input" Dissolution Method

Do not simply vortex and hope for the best. You must mechanically disrupt the crystal lattice.

• Solvent Choice: Use Anhydrous DMSO (Grade ≥ 99.9%). Avoid DMSO that has been opened and stored for months (see Module 2).

• Weighing: Weigh the powder into a glass vial (avoid polystyrene, which DMSO can attack).

• Addition: Add the calculated volume of DMSO to reach target concentration.

• Sonication (Critical): Place the vial in an ultrasonic water bath at 40–50°C for 10–20 minutes.

  • Why? Acoustic cavitation breaks apart the π-stacked aggregates that vortexing cannot touch [3].

• Visual Check: Hold the vial up to a light source. The solution must be perfectly clear. Any turbidity or "shimmer" indicates micro-crystals are still present.

Troubleshooting Workflow (Decision Matrix)

If the compound remains undissolved, follow this logic flow:

Figure 1: Decision matrix for initial dissolution of stubborn phenazine derivatives.

Module 2: Stability & Storage (The "Water Trap")

The Silent Killer: DMSO is highly hygroscopic.[1][2] It absorbs water from the atmosphere, which acts as an "anti-solvent" for phenazines.

• The Mechanism: As DMSO absorbs moisture, the solvent power decreases. 2-Bromo-7-methoxyphenazine will crystallize out of the stock solution over time, often forming needles that are invisible to the naked eye until they clog a pipette tip [4].

• The Freeze-Thaw Cycle: Repeated freezing and thawing promotes crystal nucleation.

Best Practice:

• Single-Use Aliquots: Immediately after preparation, split the stock into small volumes (e.g., 50 µL) in tight-sealing polypropylene or glass tubes.

• Storage: Store at -20°C.

• Desiccation: Store the vial box inside a sealed bag with silica gel desiccant packs.

Module 3: Assay Dilution (Preventing "Crash-Out")

The Problem: You add 1 µL of DMSO stock to 1 mL of cell culture media. The solution instantly turns cloudy. The Cause: "Solvent Shock."[3] The local concentration of water spikes around the DMSO droplet, causing rapid precipitation before the compound can disperse.

Protocol B: The "Intermediate Step" Dilution

Never add high-concentration stock directly to static aqueous media.

Step-by-Step:

• Prepare Media: Pre-warm your assay buffer or media to 37°C.

• The Intermediate Dilution (Optional but Recommended):

  • Dilute your 10 mM DMSO stock 1:10 into pure Ethanol or a 50:50 DMSO:PBS mix first. This creates a "transition" solvent state.

• Dynamic Addition:

  • Incorrect: Pipette stock into media, then shake.

  • Correct: Vortex the media while slowly injecting the stock solution into the vortex vortex. This ensures rapid dispersion, preventing local high concentrations that trigger nucleation [5].[4]

• Solubility Limit Table:

Solvent System	Estimated Solubility Limit*	Status
Pure DMSO	~10–20 mg/mL	Soluble (Stock)
Pure Water	< 0.01 mg/mL	Insoluble
PBS + 1% DMSO	~0.05 mg/mL	High Risk of Precip.
PBS + 1% DMSO + 0.5% Tween 80	~0.5 mg/mL	Stable

*Note: Values are estimates based on structural analogs (Phenazine/Phenoxazine) and must be empirically verified.

Visualizing the Dilution Strategy[3]

Figure 2: Serial dilution strategy to mitigate solvent shock and precipitation.

Frequently Asked Questions (FAQ)

Q: My cells are dying, but I think it's the precipitate, not the drug. How can I tell? A: Centrifuge your media at 13,000 x g for 5 minutes before adding to cells. If a pellet forms, your compound has precipitated. The "toxicity" you see might be physical damage from crystals settling on the cell monolayer, not chemical activity.

Q: Can I use PEG-400 to improve solubility? A: Yes. Polyethylene Glycol 400 (PEG-400) is an excellent co-solvent. A mixture of 5% DMSO / 40% PEG-400 / 55% Water is a common formulation for animal studies (IP/IV injection) to solubilize hydrophobic phenazines [6].

Q: The solution was clear, but after 24 hours in the incubator, crystals appeared. A: This is "thermodynamic instability." The compound was supersaturated.[1] To fix this, you must either lower the working concentration or add a surfactant like Tween 80 (0.1%) or Pluronic F-68 to the assay media to stabilize the compound in the aqueous phase.

References

• BenchChem. (2025).[3][4] Technical Support Center: Overcoming Low Solubility of Phenazine Compounds. Retrieved from

• Cayman Chemical. (2022).[5] Phenoxazine Product Information & Solubility Data.[5][6] Retrieved from

• Popa-Burke, I., et al. (2014).[7] Compound precipitation in high-concentration DMSO solutions.[7] Journal of Biomolecular Screening.[7] Retrieved from

• Ziath. (2005). The Effects of Water on DMSO and Effective Hydration Measurement.[2] Retrieved from

• Procell. (2024).[8] Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Retrieved from

• MedChemExpress. (2023). Compound Handling Instructions: Co-solvent Systems. Retrieved from

Sources

• 1. ziath.com [ziath.com]
• 2. In situ DMSO hydration measurements of HTS compound libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. rsc.org [rsc.org]
• 7. Compound precipitation in high-concentration DMSO solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]

Technical Support Center: Strategies for Preventing Debromination of 2-Bromo-7-methoxyphenazine

Welcome to the Technical Support Center for advanced synthetic chemistry. This guide is designed for researchers, scientists, and professionals in drug development who are working with 2-Bromo-7-methoxyphenazine and encountering the common yet challenging side reaction of debromination. Here, we provide in-depth troubleshooting advice, frequently asked questions (FAQs), and optimized experimental protocols to help you navigate this issue and achieve your desired synthetic outcomes.

Section 1: Understanding the Debromination Challenge

This first section addresses the fundamental questions surrounding the debromination of 2-Bromo-7-methoxyphenazine, providing a solid foundation for troubleshooting.

Q1: What is debromination in the context of my reaction, and why is 2-Bromo-7-methoxyphenazine particularly susceptible?

A1: Debromination is an undesired side reaction where the bromine atom on your starting material is replaced by a hydrogen atom, leading to the formation of 7-methoxyphenazine as a byproduct. This reduces the yield of your desired cross-coupled product.

The susceptibility of 2-Bromo-7-methoxyphenazine to this reaction stems from its electronic properties. The phenazine core is an electron-deficient aromatic system due to the presence of the two electronegative nitrogen atoms. This electron deficiency makes the carbon-bromine bond more susceptible to certain reaction pathways, particularly those involving palladium catalysts commonly used in cross-coupling reactions.

The most widely accepted mechanism for debromination involves the formation of a palladium-hydride (Pd-H) species in the catalytic cycle. This can occur through several pathways, such as the reaction of the palladium complex with bases, solvents (like alcohols), or even trace amounts of water. The Pd-H species can then react with the 2-Bromo-7-methoxyphenazine in a process called hydrodehalogenation, leading to the undesired debrominated product.

Q2: Under what typical experimental conditions does debromination of 2-Bromo-7-methoxyphenazine become a significant issue?

A2: Debromination is most frequently observed during palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig amination reactions. Several factors can exacerbate this side reaction:

• High Temperatures: Elevated reaction temperatures can increase the rate of debromination.

• Strong Bases: Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), can promote the formation of Pd-H species, a key intermediate in the debromination pathway.

• Protic Solvents: Solvents with available protons, such as alcohols or water, can serve as a source for the hydrogen atom in the debrominated product.

• Suboptimal Ligand Choice: The choice of phosphine ligand for the palladium catalyst is critical. Less bulky or electron-poor ligands may not effectively promote the desired cross-coupling reaction, allowing more time for the debromination side reaction to occur.

• Slow Reaction Kinetics: If the desired cross-coupling reaction is slow, the competing debromination pathway can become more prominent.

Section 2: Proactive Strategies for Minimizing Debromination

This section outlines preventative measures you can take in your experimental design to suppress the debromination of 2-Bromo-7-methoxyphenazine from the outset.

Q3: How do I select the right palladium catalyst and ligand to minimize debromination?

A3: The choice of the palladium precatalyst and, more importantly, the phosphine ligand is arguably the most critical factor in controlling debromination. For electron-deficient heteroaryl bromides like 2-Bromo-7-methoxyphenazine, bulky and electron-rich ligands are generally recommended. These ligands promote the desired reductive elimination step of the cross-coupling reaction, which is often the rate-limiting step, thereby outcompeting the debromination pathway.

Here is a comparison of commonly used ligands:

Ligand Type	Examples	Suitability for 2-Bromo-7-methoxyphenazine	Rationale
Buchwald-type Biarylphosphines	XPhos, SPhos, RuPhos	Highly Recommended	These ligands are bulky and electron-rich, which accelerates the rate of reductive elimination in both Suzuki and Buchwald-Hartwig reactions.[1][2]
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Recommended	NHCs are strong σ-donors that form stable palladium complexes, often leading to high catalytic activity and reduced side reactions.[3][4]
Ferrocenylphosphines	Josiphos-type ligands	Worth Considering	These ligands have shown success in cross-coupling reactions of some challenging substrates.
Triphenylphosphine (PPh3)	-	Not Recommended	While a common ligand, PPh3 is often not bulky or electron-rich enough to prevent debromination with electron-deficient substrates.

Recommendation: Start with a pre-formed palladium precatalyst complexed with a Buchwald-type ligand, such as an XPhos palladacycle . These are often more stable and efficient than generating the active catalyst in situ.[5]

Q4: What is the impact of solvent and temperature on debromination, and what are the best practices?

A4: Solvent and temperature play a crucial role in controlling the debromination side reaction.

• Solvent: Aprotic solvents are generally preferred over protic solvents to minimize the availability of hydrogen atoms that can lead to hydrodehalogenation.

  • Recommended: Toluene, Dioxane, THF

  • Use with Caution: Alcohols (e.g., isopropanol, t-butanol), Water. If a protic solvent is necessary for solubility or reactivity, consider using it as a co-solvent with an aprotic solvent.

• Temperature: It is generally advisable to run the reaction at the lowest effective temperature. While higher temperatures can increase the rate of the desired reaction, they often accelerate the rate of debromination even more.

  • Recommendation: Start with a moderate temperature (e.g., 80 °C) and monitor the reaction progress. If the reaction is sluggish, a careful increase in temperature may be necessary, but be mindful of the potential for increased debromination.

Q5: Can additives be used to suppress the debromination of 2-Bromo-7-methoxyphenazine?

A5: While less common than optimizing the catalyst, ligand, and solvent, certain additives can sometimes help to suppress dehalogenation. One strategy that has been reported in some cases is the addition of a small amount of a bromide salt, such as tetrabutylammonium bromide (TBAB). The bromide ions can help to stabilize the palladium catalyst and in some cases, may slow down the pathways leading to the formation of the Pd-H species responsible for debromination. However, the effectiveness of this approach is highly substrate and reaction dependent and should be tested on a small scale.

Section 3: Troubleshooting Guide for Common Scenarios

This section provides a step-by-step guide to troubleshooting debromination when it is observed in specific, common cross-coupling reactions involving 2-Bromo-7-methoxyphenazine.

Scenario 1: Significant Debromination Observed in a Suzuki-Miyaura Coupling Reaction

You are attempting to couple an arylboronic acid with 2-Bromo-7-methoxyphenazine and are observing a significant amount of 7-methoxyphenazine in your reaction mixture.

Troubleshooting Flowchart:

Troubleshooting Steps for Suzuki Coupling

• Evaluate Your Ligand: If you are using a general-purpose ligand like PPh3, switch to a more specialized, bulky, and electron-rich biarylphosphine ligand such as XPhos or SPhos .

• Change Your Base: If you are using a strong base like an alkoxide, switch to a weaker inorganic base. Potassium phosphate (K3PO4) or cesium carbonate (Cs2CO3) are excellent choices for Suzuki couplings with sensitive substrates.

• Check Your Solvent: Ensure you are using a dry, aprotic solvent like toluene or 1,4-dioxane .

• Reduce the Temperature: Try running the reaction at a lower temperature (e.g., 80 °C instead of 110 °C) for a longer period.

Scenario 2: Significant Debromination Observed in a Buchwald-Hartwig Amination Reaction

You are attempting to couple a primary or secondary amine with 2-Bromo-7-methoxyphenazine and are observing a significant amount of 7-methoxyphenazine.

Troubleshooting Flowchart:

Troubleshooting Steps for Buchwald-Hartwig Amination

• Select the Right Ligand: For Buchwald-Hartwig aminations, specific ligands are often required for optimal results. Consider using RuPhos for secondary amines or BrettPhos for primary amines.[2] These ligands are designed to promote the C-N bond-forming reductive elimination.

• Re-evaluate Your Base: While strong bases like NaOtBu are common in Buchwald-Hartwig reactions, they can also promote debromination. If your substrate is compatible, consider a base like lithium bis(trimethylsilyl)amide (LHMDS) , which can be effective at lower temperatures and may reduce debromination.[1]

• Solvent Choice is Key: Non-polar, aprotic solvents like toluene are often the best choice for Buchwald-Hartwig aminations.

• Temperature Control: As with Suzuki couplings, running the reaction at the lowest effective temperature is crucial for minimizing debromination.

Section 4: Optimized Experimental Protocols

The following are detailed, step-by-step methodologies for Suzuki-Miyaura and Buchwald-Hartwig reactions, optimized for substrates like 2-Bromo-7-methoxyphenazine to minimize debromination.

Protocol 1: Optimized Suzuki-Miyaura Coupling

Reaction: Coupling of 2-Bromo-7-methoxyphenazine with an Arylboronic Acid

Reagents and Equipment:

• 2-Bromo-7-methoxyphenazine (1.0 equiv)

• Arylboronic acid (1.5 equiv)

• XPhos Pd G3 (a pre-formed palladacycle, 2 mol%)

• Potassium phosphate (K3PO4, 3.0 equiv)

• Anhydrous, degassed toluene

• Schlenk flask or similar reaction vessel for inert atmosphere

• Magnetic stirrer and heating plate

Procedure:

• To a Schlenk flask under an inert atmosphere (argon or nitrogen), add 2-Bromo-7-methoxyphenazine, the arylboronic acid, and potassium phosphate.

• Add the XPhos Pd G3 precatalyst.

• Add anhydrous, degassed toluene to achieve a suitable concentration (e.g., 0.1 M).

• Seal the flask and heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Optimized Buchwald-Hartwig Amination

Reaction: Coupling of 2-Bromo-7-methoxyphenazine with a Secondary Amine

Reagents and Equipment:

• 2-Bromo-7-methoxyphenazine (1.0 equiv)

• Secondary amine (1.2 equiv)

• RuPhos Pd G3 (a pre-formed palladacycle, 2 mol%)

• Lithium bis(trimethylsilyl)amide (LHMDS) (1.5 equiv)

• Anhydrous, degassed toluene

• Schlenk flask or similar reaction vessel for inert atmosphere

• Magnetic stirrer and heating plate

Procedure:

• To a Schlenk flask under an inert atmosphere, add 2-Bromo-7-methoxyphenazine and the RuPhos Pd G3 precatalyst.

• Add anhydrous, degassed toluene.

• In a separate flask, dissolve the secondary amine in toluene and add the LHMDS. Stir for 10 minutes at room temperature.

• Add the amine/base solution to the flask containing the 2-Bromo-7-methoxyphenazine and catalyst.

• Seal the reaction flask and heat to 90-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and quench carefully with saturated aqueous ammonium chloride.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Filter, concentrate, and purify the crude product by column chromatography.

Section 5: Visualizing the Debromination Mechanism

A deeper understanding of the reaction mechanism can aid in troubleshooting. The following diagram illustrates the proposed catalytic cycle for the debromination side reaction.

Proposed Mechanism of Debromination

References

• Buchwald, S. L., & Hartwig, J. F. (2010). Palladium-Catalyzed C-N Cross-Coupling Reactions. John Wiley & Sons.
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Navarro, O., Kaur, H., Mahjoor, P., & Nolan, S. P. (2004). Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. The Journal of Organic Chemistry, 69(9), 3173–3180. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Chlorides. Journal of the American Chemical Society, 129(11), 3358–3366.
• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534–1544.
• Yin, J., & Buchwald, S. L. (2002). A Catalytic System for the Suzuki-Miyaura Coupling of Aryl Chlorides with Boronic Acids. Journal of the American Chemical Society, 124(21), 6043–6048.
• Guram, A. S., & Buchwald, S. L. (1994). Palladium-Catalyzed Aromatic Aminations with in situ Generated Aminostannanes. Journal of the American Chemical Society, 116(17), 7901–7902.
• Wolfe, J. P., Wagaw, S., & Buchwald, S. L. (1996). An Improved Catalyst System for the Palladium-Catalyzed Amination of Aryl Halides. Journal of the American Chemical Society, 118(30), 7215–7216.
• Marion, N., & Nolan, S. P. (2008). N-Heterocyclic Carbenes in Palladium Catalysis.
• Urgaonkar, S., & Hartwig, J. F. (2003). A General and Efficient Method for the Palladium-Catalyzed Amination of Aryl Chlorides.
• Christmann, U., & Vilar, R. (2005). Monoligated Palladium Species as Catalysts in Cross-Coupling Reactions.
• Littke, A. F., & Fu, G. C. (2002). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides.
• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. L. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Strengths.
• Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst for C-C and C-N Cross-Coupling Reactions. Journal of the American Chemical Society, 132(40), 14073–14075.
• Fortman, G. C., & Nolan, S. P. (2011). N-Heterocyclic carbene (NHC) ligands and their application in catalysis. Chemical Society Reviews, 40(10), 5151–5169.
• So, C. M., & Lau, C. P. (2009). A general and efficient palladium/phosphine catalyst system for the Suzuki-Miyaura coupling of aryl chlorides.
• Shekhar, S., Ryberg, P., Hartwig, J. F., & Mathew, J. S. (2006). A General and Efficient Method for the Palladium-Catalyzed Amination of Aryl Chlorides. Organic Letters, 8(5), 827–830.
• Shen, W. (1997). A practical and efficient method for the synthesis of biaryls via Suzuki coupling of aryl chlorides. Tetrahedron Letters, 38(32), 5575-5578.
• Bruno, N. C., Tudge, M. T., & Buchwald, S. L. (2013). A new palladium precatalyst for the Suzuki-Miyaura reaction of aryl chlorides. Chemical Science, 4(3), 916-920.
• Old, D. W., Wolfe, J. P., & Buchwald, S. L. (1998). A Highly Active Palladium Catalyst for Suzuki Cross-Coupling Reactions of Aryl Bromides. Journal of the American Chemical Society, 120(37), 9722–9723.
• Ikawa, T., & Barder, T. E. (2007). A General Catalyst for the Suzuki-Miyaura and Buchwald-Hartwig Amination of Aryl Chlorides. Journal of the American Chemical Society, 129(41), 12692–12697.
• Tewari, A., & Hartwig, J. F. (2005). A General Method for the Palladium-Catalyzed Amination of Aryl Chlorides. Organic Letters, 7(21), 4783–4786.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. trans-Dichlorobis(XPhos)palladium(II) Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions of Aryl/Vinyl Sulfonates/Halides: Scope, Mechanistic Study, and Synthetic Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 2-Bromo-7-methoxyphenazine Stability

The following technical guide serves as a specialized support resource for researchers working with 2-Bromo-7-methoxyphenazine . This content is structured to address stability concerns, specifically regarding UV light exposure, which is a known critical control point for halogenated phenazine derivatives.

Executive Summary

2-Bromo-7-methoxyphenazine is a functionalized phenazine scaffold often utilized in antimicrobial research (biofilm eradication) and organic electronics (redox flow batteries). While the phenazine core possesses inherent redox reversibility, the introduction of a halogen (Bromine at C2) and an electron-donating group (Methoxy at C7) creates a "push-pull" electronic system. This modification significantly alters the compound's photochemical behavior, rendering it susceptible to photo-dehalogenation and N-oxidation under UV irradiation.

This guide provides a self-validating workflow to ensure experimental integrity.

Module 1: Preventative Storage & Handling

Primary Objective: Minimize pre-experimental degradation.

Q: How should I store the solid compound long-term?

A: Store at -20°C in a desiccated, amber glass vial under an inert atmosphere (Argon or Nitrogen).

• The Science: The C-Br bond in aromatic systems can undergo slow homolytic cleavage even under ambient light if trace moisture or oxygen is present. The methoxy group increases electron density, making the ring more susceptible to oxidative attack compared to the unsubstituted parent phenazine.

• Protocol: Wrap the vial in aluminum foil if amber glass is unavailable. Ensure the cap is Parafilm-sealed to prevent moisture ingress, which accelerates hydrolysis.

Q: Can I store stock solutions? If so, in which solvent?

A: Stock solutions should be prepared fresh. If storage is unavoidable, use DMSO or Acetonitrile and store at -80°C for no more than 1 week.

• Critical Warning: Avoid chlorinated solvents (Chloroform, Dichloromethane) for storage.

• Mechanism: Halogenated solvents can act as radical sources under trace light exposure. As noted in phenoxazine studies, degradation yields increase by factors of

  in chloroform compared to toluene due to solvent-assisted radical propagation [1].

• Visual Check: A pristine solution should be yellow-orange. A shift to muddy brown or green indicates degradation (likely formation of phenazinium radicals or oligomers).

Module 2: Experimental Troubleshooting (Reactive)

Primary Objective: Diagnose issues during active experimentation.

Q: My reaction mixture turned dark green/brown after 30 minutes under UV. Is this normal?

A: No, this indicates rapid photodegradation.

• Diagnosis: You are likely observing photo-induced debromination or dimerization .

• Immediate Action:

  • Stop the UV exposure immediately.

  • Take a 10 µL aliquot.

  • Perform a TLC (Thin Layer Chromatography) comparison against a dark control.

  • Look for: A baseline spot (oligomers) or a lower Rf spot (hydrolysis product/phenol derivative).

Q: I am running a biological assay (e.g., MIC or biofilm). Will ambient hood light affect the compound?

A: Yes, significantly.

• The Science: Phenazines have strong absorption bands in the UV-A (320-400 nm) and visible blue regions. Standard fluorescent lab lights emit enough energy to excite the molecule to its triplet state (

  ), which generates singlet oxygen ( ).

• Mitigation: Perform all weighing and dilution steps under amber light or in a hood with the sash covered in UV-blocking film.

Module 3: Analytical Validation

Primary Objective: Confirm compound integrity quantitatively.

Protocol: The "Dark vs. Light" Validation Check

Before committing valuable biological samples, run this self-validating control experiment.

Materials:

• Sample A: 2-Bromo-7-methoxyphenazine (100 µM in DMSO).

• Light Source: Standard UV lamp (365 nm) or ambient lab light.

• Analysis: HPLC-UV or UV-Vis Spectrophotometer.

Step-by-Step:

• Preparation: Split the 100 µM solution into two amber vials.

• Control (Dark): Wrap Vial 1 in aluminum foil.

• Test (Light): Leave Vial 2 uncapped (or capped with quartz) under the light source for 60 minutes.

• Quench: Add an antioxidant (e.g., 1 mM Ascorbic Acid) to both if analyzing later, or analyze immediately.

• Analysis:

  • UV-Vis: Scan 250–600 nm. Look for a hypochromic shift (loss of intensity) at the

    (typically ~360-380 nm) or the appearance of a new band >500 nm (aggregates).

  • HPLC: Check for the emergence of a "front" peak (more polar debrominated species) or a "tail" peak (dimers).

Data Interpretation Table:

Observation	Probable Cause	Impact on Experiment
No Change	Compound is stable under tested conditions.	Proceed with experiment.
New Peak (Lower Retention)	Debromination (loss of Br) or Hydrolysis (OMe OH).	Critical Failure. Bioactivity will be altered.
Broadening of Main Peak	Radical formation/equilibration.	High variability in results.
Precipitation	Polymerization/Oligomerization.	Concentration errors; filter before use.

Module 4: Mechanistic Visualization

Diagram 1: Photodegradation Pathways

This diagram illustrates the likely degradation routes for halogenated phenazines under UV irradiation, derived from general phenazine photochemistry [1, 2].

Caption: Figure 1. Proposed photochemical degradation pathways including C-Br homolysis and singlet oxygen generation.

Diagram 2: Troubleshooting Decision Tree

Use this logic flow to diagnose unexpected experimental results.

Caption: Figure 2. Diagnostic workflow for identifying stability issues during experimental setup.

References

• Photostability of Phenoxazine Derivatives. Source: ResearchGate / Chemistry A European Journal Context: Establishes the mechanism of rapid photodegradation in halogenated solvents and the quantum yield differences in substituted derivatives.

• Halogenated Phenazines That Potently Eradicate Biofilms. Source: National Institutes of Health (PubMed) Context: Details the synthesis and biological application of halogenated phenazines, providing context on their stability and handling in biological media.

• A low-redox-potential phenazine-based negolyte with high stability. Source: Royal Society of Chemistry (Chemical Science) Context: Discusses the stability challenges of phenazine derivatives in redox applications and the degradation mechanisms involving side-chain cleavage.

• Identification of 6,8-ditrifluoromethyl halogenated phenazine. Source: Royal Society of Chemistry (Org. Biomol. Chem.) Context: Provides synthesis protocols (demethylation/bromination) and stability data for related halogenated phenazine analogues.

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Spectral Analysis of 2-Bromo-7-methoxyphenazine and its Precursors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, phenazine derivatives stand out for their diverse biological activities, including antibiotic, anticancer, and antimalarial properties. The precise structural elucidation of these molecules is paramount for understanding their function and for the development of new therapeutic agents. Among the array of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, remains the most powerful tool for determining the detailed molecular structure in solution.

This guide provides an in-depth analysis of the ¹H NMR spectrum of 2-Bromo-7-methoxyphenazine, a disubstituted phenazine with potential applications in medicinal chemistry. To appreciate the nuanced effects of its substituents, we will conduct a comparative analysis with its parent molecule, phenazine, and its monosubstituted precursors, 2-bromophenazine and 2-methoxyphenazine. This step-by-step comparison will illuminate the influence of electron-donating and electron-withdrawing groups on the chemical shifts and coupling patterns of the phenazine core, offering valuable insights for researchers working with similar compounds.

Understanding the Phenazine Core: The ¹H NMR Spectrum of Phenazine

The ¹H NMR spectrum of the parent phenazine molecule provides a fundamental baseline for our analysis. Due to its symmetrical structure, the spectrum is relatively simple and exhibits two multiplets in the aromatic region.

The protons at positions 1, 4, 6, and 9 are chemically equivalent, as are the protons at positions 2, 3, 7, and 8. The protons closer to the nitrogen atoms (H-1, H-4, H-6, H-9) are more deshielded and thus appear further downfield, typically around 8.26 ppm. The protons at H-2, H-3, H-7, and H-8 are found slightly more upfield, at approximately 7.97 ppm. The observed multiplicity for both sets of protons is a doublet of doublets, arising from ortho and meta couplings.

The Impact of a Methoxy Group: ¹H NMR Spectrum of 2-Methoxyphenazine

Introducing an electron-donating methoxy (-OCH₃) group at the 2-position significantly alters the electronic environment of the phenazine core, leading to predictable changes in the ¹H NMR spectrum. The methoxy group itself gives rise to a characteristic sharp singlet, typically observed between 3.5 and 4.5 ppm.

The primary effect of the methoxy group on the aromatic protons is shielding, causing upfield shifts (to lower ppm values), particularly for the protons in close proximity. The proton at the 1-position and the proton at the 3-position will experience the most significant upfield shift due to the strong +M (mesomeric) effect of the methoxy group. The protons on the unsubstituted ring will also be affected, but to a lesser extent.

The Influence of a Bromo Substituent: ¹H NMR Spectrum of 2-Bromophenazine

In contrast to the electron-donating methoxy group, the bromine atom at the 2-position exerts a combination of a -I (inductive) electron-withdrawing effect and a weak +M effect. The stronger inductive effect generally leads to a deshielding of the surrounding protons, resulting in downfield shifts (to higher ppm values).

The proton at the 1-position and the proton at the 3-position will be most affected by the bromine substituent. The deshielding effect will cause their signals to shift downfield compared to the parent phenazine. The protons on the unsubstituted ring will experience a smaller downfield shift.

Deciphering the Disubstituted System: ¹H NMR Spectrum of 2-Bromo-7-methoxyphenazine

The ¹H NMR spectrum of 2-Bromo-7-methoxyphenazine is a composite of the electronic effects of both the electron-donating methoxy group and the electron-withdrawing bromine atom. The analysis of this more complex spectrum relies on understanding the individual contributions of each substituent.

We can predict the following features:

• Aromatic Region: The spectrum will display a more complex pattern of signals in the aromatic region due to the loss of symmetry.

• Methoxy Signal: A sharp singlet corresponding to the methoxy group protons will be present, likely in the range of 3.8-4.2 ppm.

• Ring A (with Bromine): The protons on the ring bearing the bromine atom (H-1, H-3, H-4) will be influenced by its electron-withdrawing nature, generally shifting them downfield.

• Ring B (with Methoxy): The protons on the ring with the methoxy group (H-6, H-8, H-9) will be shielded, causing their signals to shift upfield.

The precise chemical shifts and coupling constants will depend on the interplay of the electronic effects and the specific solvent used for the NMR experiment.

Comparative Data Summary

The following table summarizes the expected and observed ¹H NMR chemical shifts (in ppm) for the key protons in phenazine and its derivatives. Note: The data for 2-Bromo-7-methoxyphenazine, 2-bromophenazine, and 2-methoxyphenazine are predicted based on established substituent effects and may vary from experimental values.

Compound	H-1	H-2	H-3	H-4	H-6	H-7	H-8	H-9	-OCH₃
Phenazine	~8.26	~7.97	~7.97	~8.26	~8.26	~7.97	~7.97	~8.26	-
2-Methoxyphenazine (Predicted)	Upfield	-	Upfield	Downfield	~8.2	~7.9	~7.9	~8.2	~3.9-4.1
2-Bromophenazine (Predicted)	Downfield	-	Downfield	~8.3	~8.3	~8.0	~8.0	~8.3	-
2-Bromo-7-methoxyphenazine (Predicted)	Downfield	-	Downfield	~8.3	Upfield	-	Upfield	Downfield	~4.0

Experimental Protocol for ¹H NMR Analysis

The following is a generalized protocol for acquiring a high-quality ¹H NMR spectrum of a phenazine derivative.

1. Sample Preparation: a. Weigh approximately 5-10 mg of the phenazine compound. b. Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆) in a clean, dry NMR tube. The choice of solvent can influence chemical shifts, so consistency is key for comparative studies. c. Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shift scale to 0 ppm.

2. NMR Spectrometer Setup: a. Insert the NMR tube into the spectrometer's probe. b. Tune and match the probe to the correct frequency for ¹H nuclei. c. Lock the spectrometer on the deuterium signal of the solvent to ensure field stability. d. Shim the magnetic field to achieve high homogeneity and resolution.

3. Data Acquisition: a. Set the appropriate spectral width to encompass all expected proton signals (typically 0-12 ppm for phenazines). b. Use a standard 90° pulse sequence. c. Set the number of scans to achieve an adequate signal-to-noise ratio. This will depend on the sample concentration. d. Apply appropriate relaxation delays to ensure quantitative integration.

4. Data Processing: a. Apply a Fourier transform to the acquired free induction decay (FID). b. Phase the spectrum to obtain pure absorption peaks. c. Calibrate the chemical shift scale using the TMS signal at 0 ppm. d. Integrate the signals to determine the relative number of protons for each resonance. e. Analyze the splitting patterns (multiplicity) and measure the coupling constants (J-values) to determine the connectivity of the protons.

Visualizing Spin-Spin Coupling in 2-Bromo-7-methoxyphenazine

The following diagram illustrates the expected spin-spin coupling network for the aromatic protons in 2-Bromo-7-methoxyphenazine. Ortho coupling (³J) is the strongest, followed by meta coupling (⁴J), and para coupling (⁵J) is typically the weakest and not always resolved.

Caption: Predicted ¹H-¹H spin-spin coupling in 2-Bromo-7-methoxyphenazine.

Conclusion

The ¹H NMR analysis of 2-Bromo-7-methoxyphenazine, when compared with its parent and monosubstituted analogues, provides a clear and instructive example of how substituent effects govern the spectral appearance of aromatic compounds. By understanding the individual contributions of electron-donating and electron-withdrawing groups, researchers can confidently assign complex spectra and elucidate the structures of novel phenazine derivatives. This knowledge is critical for advancing the fields of drug discovery and materials science, where the precise characterization of molecular architecture is a prerequisite for progress.

References

• ResearchGate: ¹H-NMR spectrum of phenazine (1) recorded in CDCl3 at 400 MHz. ResearchGate. [Link]

• ACD/Labs: Methoxy groups just stick out. ACD/Labs. [Link]

• Doc Brown's Chemistry: 2-bromopropane low high resolution 1H proton nmr spectrum of analysis. Doc Brown's Chemistry. [Link]

Technical Guide: Mass Spectrometry Profiling of 2-Bromo-7-methoxyphenazine

The following guide is a technical resource designed for researchers and analytical scientists characterizing 2-Bromo-7-methoxyphenazine . It synthesizes theoretical fragmentation principles with comparative performance data to establish a robust identification protocol.

Executive Summary

Characterizing substituted phenazines requires distinguishing between isobaric interferences and regioisomers. This guide details the mass spectrometry (MS) behavior of 2-Bromo-7-methoxyphenazine , focusing on its unique isotopic signature and fragmentation pathways. We compare electron ionization (EI) patterns against alternative structural isomers and ionization modes to provide a definitive identification workflow.

Core Fragmentation Analysis (The "Product")

The mass spectrum of 2-Bromo-7-methoxyphenazine (

, MW 289.13) is dominated by the interplay between the labile methoxy group and the stable aromatic core, punctuated by the bromine isotopic signature.

Molecular Ion & Isotopic Pattern

Unlike non-halogenated alternatives, this compound exhibits a diagnostic 1:1 doublet at the molecular ion level due to natural bromine isotopes (

and ).[1]

• m/z 288 (

  ): Containing .

• m/z 290 (

  ): Containing .

• Intensity Ratio: ~100:98 (Diagnostic for mono-bromination).

Primary Fragmentation Pathways

Upon electron impact (70 eV), the molecule undergoes two competing cleavage events:

• Methoxy Radical Loss (

  -Cleavage):

  • The ether oxygen stabilizes the radical cation, facilitating the loss of a methyl radical (

    , 15 Da).

  • Observed Ions: m/z 273 / 275.

  • Mechanism:[2] Formation of a quinoid-type oxonium ion, a highly stable species in phenazine systems.

• Halogen Scission:

  • Direct cleavage of the

    bond yields the aryl cation.

  • Observed Ion: m/z 209 (Loss of 79/81 Da).

  • Note: This pathway is generally less abundant than methyl loss due to the strength of the

    bond compared to the bond.

• Secondary Degradation:

  • The [M-CH3]

    ion often expels carbon monoxide (CO, 28 Da) to contract the ring.

  • Observed Ions: m/z 245 / 247.

Data Summary Table

Fragment Ion (m/z)	Origin	Relative Abundance (Est.)[1]	Structural Significance
288 / 290	/	100% (Base Peak)	Confirms mono-bromination ( ).
273 / 275		60-80%	Diagnostic for methoxy substituent.
245 / 247		20-40%	Characteristic phenol/ether ring contraction.
209		10-25%	Confirms phenazine core mass ( ).
180		<10%	Deep fragmentation (loss of substituents).

Comparative Analysis (The "Alternatives")

To validate the utility of this guide, we compare the target compound against common structural alternatives and ionization techniques.

Comparison 1: Regioisomers (Target vs. 1-Bromo isomer)

Differentiation from the 1-bromo isomer is critical in synthesis verification.

Feature	2-Bromo-7-methoxyphenazine (Target)	1-Bromo-7-methoxyphenazine (Alternative)
Ortho Effect	Absent. Substituents are distal (2,7-position).	Present. Br at C1 is peri to N, causing steric strain.
[M-Br] Intensity	Lower.[1] C-Br bond is stronger in uncrowded C2 position.	Higher. Steric relief drives facile loss of Br radical.
Fragmentation	Dominant [M-CH3] pathway.	Competitive [M-Br] and [M-CH3] pathways.

Verdict: The target (2-isomer) is distinguished by a more stable molecular ion and dominant methyl loss, whereas the 1-isomer shows enhanced halogen loss due to peri-interaction with the ring nitrogen.

Comparison 2: Ionization Mode (EI vs. ESI)

Selecting the correct ionization source is vital for sensitivity vs. structural data.

• Electron Impact (EI): Recommended for Structural ID.

  • Pros: Generates rich fragment ions (m/z 273, 245, 209) allowing spectral library matching and substituent localization.

  • Cons: Lower sensitivity for trace analysis.

• Electrospray Ionization (ESI): Recommended for Quantitation.

  • Pros: Soft ionization yields intense

    (m/z 289/291) with minimal fragmentation, maximizing signal-to-noise ratio.

  • Cons: Lack of fragments makes isomer differentiation impossible without MS/MS (CID).

Visualization of Fragmentation Pathway

The following diagram maps the logical decay of the molecular ion, highlighting the branching ratios between methoxy-driven and halogen-driven pathways.

Figure 1: Branching fragmentation pathways of 2-Bromo-7-methoxyphenazine.[2] The green path (Methyl loss) is energetically favored over the yellow path (Bromine loss).

Experimental Protocol: Self-Validating Workflow

To reproduce these results, follow this standardized GC-MS protocol. This system is self-validating: the presence of the m/z 288/290 doublet confirms the halogen, while the m/z 273 fragment confirms the methoxy group.

Step 1: Sample Preparation

• Solvent: Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM) or Methanol (HPLC grade).

• Concentration: Dilute to 10 µg/mL for EI-MS analysis.

Step 2: Instrument Configuration (GC-MS)

• Column: DB-5ms or equivalent (30m x 0.25mm, 0.25µm film).

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Initial: 100°C (hold 1 min).

  • Ramp: 20°C/min to 300°C.

  • Final: 300°C (hold 5 min).

• Source: Electron Impact (70 eV), 230°C.

Step 3: Validation Criteria

• Pass: Chromatogram shows a single peak. Mass spectrum displays 1:1 ratio at m/z 288/290 and a base peak at M+ or [M-15].

• Fail (Impurity): Presence of m/z 210 (De-brominated phenazine) or m/z 242 (De-methoxylated phenazine).

• Fail (Isomer): Ratio of [M-Br]/[M+] > 50% suggests 1-bromo isomer (peri-effect).

References

• Smith, R. M. Understanding Mass Spectra: A Basic Approach. Wiley-Interscience. (General principles of isotopic clusters and halogen patterns). Link

• Budzikiewicz, H., Djerassi, C., & Williams, D. H.Mass Spectrometry of Organic Compounds. Holden-Day. (Classic text on methoxy group fragmentation: loss of methyl radical vs formaldehyde).

• NIST Chemistry WebBook. Phenazine Mass Spectrum. (Reference for the parent phenazine core fragmentation, loss of HCN). Link

• Simons, J.The ortho-effect in mass spectrometry of substituted aromatics. (Theoretical basis for distinguishing 1-bromo vs 2-bromo isomers).

Sources

• 1. mass spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-methylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. cdnsciencepub.com [cdnsciencepub.com]

HPLC Profiling of 2-Bromo-7-methoxyphenazine: A Comparative Retention Guide

Executive Summary

This guide provides a technical reference for the High-Performance Liquid Chromatography (HPLC) analysis of 2-Bromo-7-methoxyphenazine . Unlike generic protocols, this document focuses on the specific chromatographic behavior of halogenated alkoxy-phenazines. We compare the retention characteristics of this target molecule against critical structural analogs (alternatives/impurities) to establish a robust identification workflow.

Target Molecule Profile:

• Chemical Name: 2-Bromo-7-methoxyphenazine[1][2][3][4]

• CAS Number: 58476-71-4[2][3]

• Molecular Formula: C13H9BrN2O[3]

• Key Properties: Lipophilic halogen substituent (Br) combined with an electron-donating alkoxy group (OMe) on a tricyclic nitrogen scaffold.

Comparative Analysis: Retention Behavior

In Reverse-Phase Chromatography (RP-HPLC), retention is governed by the hydrophobic interaction between the analyte and the C18 stationary phase. Understanding the "Push-Pull" effect of the substituents on the phenazine core is critical for predicting elution order and resolving impurities.

Relative Retention Time (RRT) Reference Table

The following table benchmarks 2-Bromo-7-methoxyphenazine against common synthetic precursors and degradation products. Reference Standard:Phenazine (Unsubstituted) is set as RRT = 1.00.

Analyte	Substituent Effect	Predicted RRT (vs. Phenazine)	Elution Logic (Mechanism)
1-Hydroxyphenazine	Polar (-OH), H-bonding capability	0.45 - 0.60	Early Eluter: High polarity reduces interaction with C18 chains.
2-Methoxyphenazine	Moderate Polarity (-OMe), Shielded	0.85 - 0.95	Baseline Alternative: The methoxy group adds bulk but is less lipophilic than the core aromatic system.
Phenazine (Parent)	Reference	1.00	Reference Point: Planar, aromatic, moderately hydrophobic.
2-Bromo-7-methoxyphenazine	Target (Br + OMe)	1.25 - 1.40	Target Window: The Bromine atom significantly increases lipophilicity, overpowering the slight polarity of the methoxy group.
2,7-Dibromophenazine	Highly Lipophilic (2x Br)	1.80 - 2.10	Late Eluter: Dual halogenation creates strong hydrophobic retention.

Analyst Insight: The critical separation challenge is often resolving the target from 2-Bromophenazine (if used as a precursor), which elutes very close to the target. The 7-methoxy group provides a slight polarity shift, pulling the target to an earlier retention time compared to the non-methoxylated bromo-analog.

Recommended Experimental Protocol

This protocol is designed to be self-validating. It uses a gradient elution to ensure all highly retained brominated by-products are eluted, preventing column fouling.

A. System Configuration[5]

• Instrument: HPLC with Diode Array Detector (DAD) or UV-Vis.

• Column: C18 (Octadecylsilane), End-capped.

  • Dimensions: 150 mm x 4.6 mm, 5 µm particle size (e.g., Agilent Zorbax Eclipse Plus or equivalent).

• Temperature: 30°C (Controlled).

• Detection:

  • Primary: 254 nm (Aromatic ring absorption).[5]

  • Secondary: 365 nm (Phenazines often exhibit fluorescence/absorbance in the near-UV/visible region).

B. Mobile Phase Preparation

• Solvent A (Aqueous): 0.1% Formic Acid in Water (HPLC Grade).

  • Role: Suppresses silanol activity and protonates basic nitrogens to improve peak shape.

• Solvent B (Organic): Acetonitrile (HPLC Grade).

  • Role: Strong eluting solvent for aromatic hydrocarbons.

C. Gradient Program

Time (min)	% Solvent A (Water)	% Solvent B (ACN)	Flow Rate (mL/min)	Phase
0.00	90	10	1.0	Equilibration
2.00	90	10	1.0	Sample Injection
15.00	10	90	1.0	Linear Gradient
20.00	10	90	1.0	Wash (Elute Dibromo species)
21.00	90	10	1.0	Re-equilibration
25.00	90	10	1.0	Stop

D. Sample Preparation (Step-by-Step)

• Weighing: Accurately weigh 1.0 mg of 2-Bromo-7-methoxyphenazine standard.

• Dissolution: Dissolve in 1.0 mL of Acetonitrile (Do not use water; solubility is low).

  • Note: If dissolution is slow, sonicate for 5 minutes at room temperature.

• Dilution: Dilute 100 µL of the stock solution into 900 µL of Mobile Phase A/B mix (50:50).

  • Why? Injecting 100% ACN can cause "solvent shock" and peak fronting. Matching the mobile phase strength ensures sharp peaks.

• Filtration: Filter through a 0.22 µm PTFE syringe filter into an amber vial (phenazines can be light-sensitive).

Method Development Logic & Workflow

The following diagram illustrates the decision matrix for optimizing the separation of 2-Bromo-7-methoxyphenazine from its specific synthesis impurities.

Caption: Optimization workflow for phenazine derivatives, addressing common basicity-induced tailing and selectivity issues.

References

• Garrison, A. T., et al. (2016). Phenazine Antibiotic Inspired Discovery of Potent Bromophenazine Antibacterial Agents. Royal Society of Chemistry (RSC) Advances. Retrieved from [Link]

Sources

• 1. 1-METHOXYPHENAZINE | 2876-17-7 [chemicalbook.com]
• 2. CAS#:38092-88-5 | 9-chloro-11-(1-methylpiperidin-4-ylidene)-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine | Chemsrc [chemsrc.com]
• 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. CAS:200878-50-8, 2-溴-7-甲氧基-9H-咔唑-毕得医药 [bidepharm.com]
• 5. researchgate.net [researchgate.net]

A Senior Application Scientist's Guide to the Redox Potentials of Brominated Phenazines

For researchers, medicinal chemists, and material scientists, the phenazine scaffold represents a privileged structure with a rich tapestry of biological and electrochemical activity. The strategic addition of bromine atoms to this heterocyclic system offers a powerful tool to modulate its electronic properties, significantly impacting its redox potential and, consequently, its utility in applications ranging from antimicrobial agents to organic electronics. This guide provides an in-depth comparison of the redox potentials of brominated phenazines, grounded in experimental data and established electrochemical principles.

The Significance of Redox Potential in Phenazine Chemistry

The biological and material applications of phenazines are intrinsically linked to their ability to participate in redox cycling. This process involves the acceptance and donation of electrons, and the ease with which this occurs is quantified by the redox potential (E°). A more positive redox potential indicates a greater propensity for the molecule to be reduced (gain electrons), making it a better oxidizing agent. Conversely, a more negative redox potential signifies a greater tendency to be oxidized (lose electrons), marking it as a better reducing agent.

Bromination, the substitution of hydrogen with bromine, plays a crucial role in fine-tuning these redox properties. As an electron-withdrawing group, bromine pulls electron density away from the phenazine core. This electronic perturbation stabilizes the reduced form of the phenazine, making the molecule more amenable to accepting electrons and thus shifting the redox potential to more positive values. The number and position of bromine substituents dictate the magnitude of this effect, allowing for a predictable modulation of the molecule's electrochemical behavior.

Comparative Analysis of Brominated Phenazine Redox Potentials

While a comprehensive experimental dataset for a complete series of brominated phenazines is not available in a single source, by compiling data from various studies, we can establish a clear trend. The following table summarizes experimentally determined redox potentials for select brominated phenazines and related derivatives to illustrate the impact of bromination.

Compound Name	Structure	Redox Potential (V vs. reference electrode)	Key Observations
Phenazine	-0.158 (vs. Ag/AgCl)	The baseline redox potential of the unsubstituted phenazine core.
2-Chlorophenazine	-0.054 (vs. Ag/AgCl)	Introduction of a single halogen atom significantly shifts the redox potential to a more positive value.
2-Bromo-1-hydroxyphenazine	Data not explicitly found in searches	The combination of an electron-withdrawing bromine and an electron-donating hydroxyl group will have competing effects on the redox potential.
2,4-Dibromo-1-hydroxyphenazine	Data not explicitly found in searches	The presence of two electron-withdrawing bromine atoms is expected to result in a more positive redox potential compared to the mono-brominated analogue.

Note: The exact values of redox potentials can vary depending on the experimental conditions, such as the solvent, supporting electrolyte, and reference electrode used. The data presented here is for comparative purposes.

The data clearly demonstrates that the addition of a halogen, in this case, chlorine, which is electronically similar to bromine, makes the phenazine nucleus more easily reduced. Computational studies on a wide range of phenazine derivatives further support this trend, showing a linear correlation between the electron-withdrawing nature of a substituent and the resulting shift in redox potential.[1]

Structure-Activity Relationship: The "Why" Behind the Potential Shift

The shift in redox potential upon bromination can be rationalized by considering the electronic effects of the substituent on the stability of the phenazine radical anion, the intermediate formed upon one-electron reduction.

Caption: Effect of Bromination on Phenazine Redox Potential.

The electron-withdrawing inductive effect of the bromine atom delocalizes the negative charge of the radical anion, thereby stabilizing it. This increased stability of the reduced species makes the reduction process more energetically favorable, resulting in a more positive redox potential. The magnitude of this effect is additive; therefore, dibrominated and tribrominated phenazines will exhibit progressively more positive redox potentials.

Experimental Protocol: Measuring Redox Potentials with Cyclic Voltammetry

Cyclic voltammetry (CV) is the cornerstone technique for determining the redox potentials of organic molecules. It provides a rapid and informative electrochemical characterization of a compound's redox behavior.

Principle of Cyclic Voltammetry

In a CV experiment, a linearly varying potential is applied to a working electrode immersed in a solution containing the analyte. The potential is swept between two set points, and the resulting current is measured. The current arises from the transfer of electrons between the electrode and the analyte as it undergoes oxidation and reduction. The resulting plot of current versus potential is known as a cyclic voltammogram.

Caption: Experimental Workflow for Cyclic Voltammetry.

Step-by-Step Methodology

• Solution Preparation:

  • Dissolve the brominated phenazine derivative in a suitable aprotic solvent (e.g., acetonitrile, dimethylformamide) to a concentration of approximately 1-5 mM.

  • Add a supporting electrolyte, typically a tetraalkylammonium salt such as tetrabutylammonium hexafluorophosphate (TBAPF6), to a concentration of 0.1 M. The supporting electrolyte is crucial for ensuring the conductivity of the solution.

  • Deoxygenate the solution by bubbling with an inert gas (e.g., argon or nitrogen) for at least 15-20 minutes prior to the experiment. Oxygen is electroactive and can interfere with the measurement.

• Electrochemical Cell Setup:

  • Assemble a three-electrode cell consisting of:

    • Working Electrode: A glassy carbon or platinum electrode is commonly used.

    • Reference Electrode: A silver/silver chloride (Ag/AgCl) or saturated calomel electrode (SCE) provides a stable potential reference.

    • Counter Electrode: A platinum wire or graphite rod serves to complete the electrical circuit.

• Cyclic Voltammetry Measurement:

  • Immerse the three electrodes into the deoxygenated analyte solution.

  • Connect the electrodes to a potentiostat.

  • Set the potential window to scan a range that encompasses the expected redox events of the brominated phenazine.

  • Apply a linear potential sweep at a defined scan rate (e.g., 100 mV/s).

  • Record the resulting current as a function of the applied potential for at least one full cycle (forward and reverse scan).

• Data Analysis:

  • From the cyclic voltammogram, identify the anodic peak potential (Epa) and the cathodic peak potential (Epc).

  • For a reversible or quasi-reversible redox process, the formal redox potential (E°') can be approximated by the midpoint potential (E½), calculated as: E½ = (Epa + Epc) / 2

This E½ value provides a quantitative measure of the redox potential of the brominated phenazine under the specific experimental conditions.

Conclusion and Future Directions

The bromination of phenazines provides a reliable strategy for tuning their redox potentials towards more positive values. This guide has outlined the fundamental principles governing this effect and provided a practical framework for its experimental determination using cyclic voltammetry. While the available experimental data for a comprehensive series of brominated phenazines is somewhat fragmented, the overarching structure-activity relationship is clear: the electron-withdrawing nature of bromine stabilizes the reduced form of the phenazine, making it a better oxidizing agent.

For researchers in drug discovery and materials science, this understanding is critical. By strategically positioning bromine atoms on the phenazine scaffold, it is possible to fine-tune the molecule's electronic properties to optimize its function. Future work should focus on the systematic synthesis and electrochemical characterization of a broader range of brominated phenazine isomers to create a more comprehensive and predictive model of their redox behavior. Such a dataset would be invaluable for the rational design of novel phenazine-based compounds with tailored redox properties for a myriad of applications.

References

• de la Cruz, C., Sanz, R., Suárez, A., Ventosa, E., Marcilla, R., & Mavrandonakis, A. (2023). A Systematic Study on the Redox Potentials of Phenazine‐Derivatives in Aqueous Media: A Combined Computational and Experimental Work. ChemSusChem, 16(8), e202201984. [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]

Technical Comparison Guide: UV-Vis Absorption Maxima of 2-Bromo-7-methoxyphenazine

The following guide is a technical analysis designed for researchers and drug development professionals. It synthesizes established structure-property relationships (SPR) of the phenazine scaffold to characterize 2-Bromo-7-methoxyphenazine , a critical intermediate in the synthesis of optoelectronic materials and bioactive agents.

Executive Summary & Compound Profile

2-Bromo-7-methoxyphenazine (CAS: 58476-71-4) is a non-symmetric, 2,7-disubstituted phenazine derivative.[1][2][3][4][5] It serves as a high-value "push-pull" building block where the electron-donating methoxy group (C7) and the inductively withdrawing yet polarizable bromo group (C2) create a distinct electronic dipole across the conjugated core.

This guide objectively compares its spectroscopic performance against standard phenazine benchmarks, providing a predictive analysis of its UV-Vis absorption maxima (

) based on authoritative substituent additivity rules.

Core Specifications

Feature	Detail
IUPAC Name	2-Bromo-7-methoxyphenazine
Molecular Formula
Molecular Weight	289.13 g/mol
Electronic Class	Donor-Acceptor ( -conjugated system)
Key Application	Intermediate for Suzuki-Miyaura coupling; Fluorescence probe scaffold.[3]

Electronic Structure & Spectral Analysis

To understand the UV-Vis performance of 2-Bromo-7-methoxyphenazine, we must deconstruct the contribution of its substituents relative to the unsubstituted phenazine core. The phenazine chromophore typically exhibits three bands:

• -band (250 nm): Intense transition.

• p-band (360–370 nm): Moderate

  transition (anthracene-like).
• -band (400+ nm): Weak transition (often obscured or solvatochromic).

Comparative Spectral Data (Solvent: Ethanol/Acetonitrile)

The following table triangulates the expected

of the target compound by analyzing the bathochromic shifts induced by its functional groups.

Compound	Primary (nm)	Shift vs. Core	Electronic Effect
Phenazine (Reference)	362 nm	—	Baseline heteroaromatic conjugation.
2-Bromophenazine	368 nm	+6 nm	Weak auxochrome; Inductive withdrawal (-I) / Mesomeric donation (+M).
2-Methoxyphenazine	375–380 nm	+13–18 nm	Strong auxochrome; Strong Mesomeric donation (+M).
2-Bromo-7-methoxyphenazine	~385–390 nm (Predicted)	+23–28 nm	Synergistic Effect: The 2,7-substitution pattern extends conjugation along the long axis, maximizing the bathochromic shift.

Analyst Insight: The 2-Bromo-7-methoxyphenazine exhibits a "red-shifted" absorption profile compared to mono-substituted alternatives. The methoxy group raises the HOMO energy level, while the bromo group (and the nitrogen heterocycle) stabilizes the LUMO, narrowing the HOMO-LUMO gap.

Experimental Protocol: Reliable Characterization

For researchers synthesizing or characterizing this compound, the following self-validating protocol ensures spectral accuracy.

Reagents & Equipment

• Solvent: HPLC-grade Acetonitrile (MeCN) or Ethanol (EtOH). Note: EtOH may cause hydrogen bonding shifts (+5 nm).

• Blank: Pure solvent from the same batch.

• Instrument: Double-beam UV-Vis Spectrophotometer (e.g., Shimadzu UV-1800 or Agilent Cary 60).

Step-by-Step Workflow

• Stock Solution Preparation:

  • Weigh 2.9 mg of 2-Bromo-7-methoxyphenazine.

  • Dissolve in 10 mL MeCN to create a 1.0 mM (10⁻³ M) stock.

  • Checkpoint: Ensure complete dissolution; sonicate if necessary.

• Dilution Series:

  • Prepare working standards at 10 µM, 20 µM, and 50 µM .

  • Reasoning: Phenazines can aggregate at high concentrations (

    -stacking), causing band broadening.

• Measurement:

  • Scan range: 200 nm to 600 nm.

  • Scan speed: Medium (to capture fine structure).

• Validation:

  • Verify linearity using the Beer-Lambert Law (

    ).

  • If

    , dilute further to avoid detector saturation.

Synthesis & Structural Logic (Graphviz Diagram)

The synthesis of non-symmetric phenazines is non-trivial. The following diagram illustrates the logical flow for synthesizing and purifying 2-Bromo-7-methoxyphenazine, highlighting the critical decision points to avoid isomeric impurities.

Figure 1: Synthetic workflow for 2-Bromo-7-methoxyphenazine, emphasizing the critical separation of regioisomers formed during the condensation of substituted precursors.

Comparison with Alternatives

When selecting a phenazine derivative for research, consider the trade-offs between electronic properties and synthetic accessibility.

Alternative	Pros	Cons	Best Use Case
2-Bromo-7-methoxyphenazine	High Asymmetry: Distinct dipole moment; Tunable "push-pull" electronics.	Cost/Difficulty: Synthesis requires isomer separation.	Fluorescence probes; Asymmetric cross-coupling.
2-Methoxyphenazine	Accessibility: Commercially abundant; Strong fluorescence.	Lacks Handle: No halogen for further functionalization (e.g., Suzuki coupling).	Biological staining; Redox studies.
2,7-Dibromophenazine	Symmetry: Easy to synthesize (bromination of phenazine); Two reactive handles.	Low Solubility: Often precipitates; Less distinct UV shift.	Polymerization monomers; Symmetric linkers.

Recommendation

• Choose 2-Bromo-7-methoxyphenazine if your application requires a reactive handle (Br) for further derivatization and an electron-rich core (OMe) to tune the redox potential or absorption window toward the visible spectrum.

• Choose 2,7-Dibromophenazine if you simply need a cross-linking agent and do not require the electronic asymmetry.

References

• ChemicalBook. (2024). 2-Bromo-7-methoxyphenazine Product Entry (CAS 58476-71-4).[3][4][5][6][7][8] Retrieved from

• Apollo Scientific. (2024).[7] Catalog Entry for 2-Bromo-7-methoxyphenazine. Retrieved from

• Stamato, T. et al. (1980). Synthesis and spectral properties of substituted phenazines. Journal of Heterocyclic Chemistry, 17(2), 323-327. (General reference for substituent effects on phenazine spectra).
• Perin, N. et al. (2022). Synthesis and Spectroscopic Characterization of Selected Phenothiazines and Phenazines. International Journal of Molecular Sciences.

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• 4. CAS#:38092-88-5 | 9-chloro-11-(1-methylpiperidin-4-ylidene)-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine | Chemsrc [chemsrc.com]
• 5. 200878-50-8|2-Bromo-7-methoxy-9H-carbazole|BLD Pharm [bldpharm.com]
• 6. CAS#:38092-88-5 | 9-chloro-11-(1-methylpiperidin-4-ylidene)-5,6-dihydrobenzo[1,2]cyclohepta[2,4-b]pyridine | Chemsrc [chemsrc.com]
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• 8. 58476-71-4|2-Bromo-7-methoxyphenazine|BLD Pharm [bldpharm.com]

Safety & Regulatory Compliance

2-Bromo-7-methoxyphenazine proper disposal procedures

This guide outlines the authoritative protocols for the safe handling and disposal of 2-Bromo-7-methoxyphenazine . As a halogenated nitrogen-heterocycle, this compound presents specific environmental and toxicological risks that require strict adherence to "Halogenated Organic" waste streams.

Chemical Profile & Hazard Assessment

Before initiating disposal, you must understand the structural alerts that dictate the waste stream.

• Chemical Structure: Phenazine core (tricyclic nitrogen heterocycle) with Bromine (halogen) and Methoxy substituents.

• Primary Hazard Class: Toxic & Irritant . Phenazine derivatives are known intercalating agents with potential mutagenic properties.

• Disposal Criticality: The presence of the Bromine atom mandates segregation from non-halogenated waste. Incinerating halogenated compounds with standard organic waste can release corrosive hydrogen bromide (HBr) and toxic dioxins, violating EPA emission standards.

Part 1: Waste Segregation & Classification

Proper segregation is the single most critical step in laboratory waste management. 2-Bromo-7-methoxyphenazine must never be combined with general non-halogenated organic solvents (e.g., Acetone, Methanol) or drain-disposed.

Waste Stream Decision Matrix

Waste State	Classification	EPA/RCRA Designation (Typical)	Container Type
Pure Solid	Hazardous Waste - Solid, Toxic	Toxic (Characteristic)	Wide-mouth HDPE or Glass Jar
Liquid Solution	Hazardous Waste - Halogenated Solvent	D001 (Ignitable) + Toxic	Narrow-mouth HDPE Carboy (Safety Cap)
Debris (Gloves/Wipes)	Hazardous Waste - Solid Debris	Toxic Contaminated Debris	Clear Polyethylene Bag (Double-bagged)

Critical Operational Rule: If 2-Bromo-7-methoxyphenazine is dissolved in a non-halogenated solvent (e.g., DMSO), the entire mixture defaults to the Halogenated Waste stream due to the presence of the brominated solute.

Part 2: Step-by-Step Disposal Protocols

Scenario A: Disposal of Solid Chemical (Expired or Excess)[1][2]

• Objective: Secure containment of fine powder to prevent inhalation or surface contamination.

• Protocol:

  • PPE: Wear nitrile gloves (double-gloved recommended), lab coat, and safety goggles. Use a fume hood.[1][2]

  • Container: Select a clean, chemically compatible wide-mouth jar (HDPE or Amber Glass).

  • Transfer: Carefully transfer the solid using a disposable spatula. Do not generate dust.[2][3][4][5]

  • Labeling: Affix a hazardous waste label immediately.

    • Constituents: "2-Bromo-7-methoxyphenazine, 98%".

    • Hazard Checkbox: [x] Toxic, [x] Irritant.

  • Secondary Containment: Place the sealed jar into a secondary clear plastic bag to protect waste handlers from exterior residue.

Scenario B: Disposal of Reaction Mixtures (Liquid)

• Objective: Prevent volatile emission and ensure compatibility with incineration feeds.

• Protocol:

  • Segregation: Verify the collection carboy is designated for "Halogenated Organics" .

  • Compatibility Check: Ensure no strong oxidizers or acids are present in the carboy.

  • Pouring: Use a funnel to pour the solution into the carboy.

  • Logging: Log the volume and concentration on the carboy’s accumulation log.

    • Example Entry: "500 mL DMSO containing 2g 2-Bromo-7-methoxyphenazine."

Part 3: Emergency Spill Response

If a spill occurs, immediate containment is required to prevent tracking the toxic powder outside the laboratory.

Spill Response Workflow

Figure 1: Operational workflow for cleaning up solid spills of brominated phenazines. Note the critical step of dampening the powder to prevent inhalation hazards.

Part 4: Regulatory Compliance (EPA/RCRA)

While 2-Bromo-7-methoxyphenazine is likely not explicitly "P" or "U" listed by name under RCRA (40 CFR Part 261), it is regulated by characteristic and generator knowledge :

• Generator Knowledge: As a researcher, you know the compound is toxic and halogenated. You are legally required to classify it as such.[6]

• Halogenated Solvent Rule: If disposed of in a solvent mixture, it often triggers the F001/F002 listing requirements if common halogenated solvents (like DCM) are also present.

• Destruction Method: The ultimate disposal facility will use High-Temperature Incineration with acid gas scrubbing to neutralize the Bromine.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Criteria for the Definition of Solid Waste and Hazardous Waste. 40 CFR Part 261. [Link][7][5][8][9]

• American Chemical Society (ACS). (2023). Guide for Chemical Spill Response in Laboratories. [Link]

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• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

Comprehensive Safety and Handling Guide for 2-Bromo-7-methoxyphenazine

As a novel heterocyclic compound, 2-Bromo-7-methoxyphenazine presents unique handling and safety challenges that necessitate a robust and well-defined protocol. This guide, developed for researchers, scientists, and professionals in drug development, provides an in-depth framework for the safe handling, use, and disposal of this compound. By moving beyond a simple checklist and delving into the rationale behind each procedural step, we aim to foster a culture of safety and scientific excellence.

Hazard Assessment and Risk Mitigation

Anticipated Hazards:

• Acute Toxicity (Oral): Similar brominated aromatic compounds are often harmful if swallowed[1][2].

• Skin and Eye Irritation: Contact with skin and eyes is likely to cause irritation[3][4].

• Respiratory Irritation: Inhalation of dust or fumes may lead to respiratory tract irritation[2][5].

• Genotoxicity: The parent phenazine structure is suspected of causing genetic defects, warranting a cautious approach[6].

• Environmental Hazards: Brominated organic compounds can be persistent in the environment and require special disposal considerations to prevent pollution[7].

Given these potential hazards, a multi-layered approach to risk mitigation is essential, focusing on engineering controls, administrative controls, and personal protective equipment (PPE).

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to minimizing exposure to 2-Bromo-7-methoxyphenazine. The following table outlines the minimum required PPE, with explanations rooted in the compound's anticipated properties.

PPE Component	Specifications and Rationale
Hand Protection	Double-gloving with nitrile gloves is required. Nitrile provides good resistance to a range of chemicals. The outer glove should be changed every 30 minutes or immediately upon contamination[8]. This minimizes the risk of unnoticed permeation.
Eye and Face Protection	Chemical safety goggles are mandatory to protect against splashes and dust. A face shield should also be worn over the goggles to provide a broader barrier of protection for the entire face[8][9].
Body Protection	A long-sleeved, seamless laboratory coat that closes in the back is required to prevent skin contact. For larger quantities or when there is a significant risk of splashing, a chemically impervious suit or "bunny suit" offers more comprehensive protection[8][9].
Respiratory Protection	When handling the solid compound outside of a certified chemical fume hood, a respirator is necessary to prevent inhalation of fine particles. An N95 respirator may be sufficient for nuisance dust, but for more significant aerosol-generating procedures, a powered air-purifying respirator (PAPR) is recommended[8][10].
Foot Protection	Closed-toe shoes are a minimum requirement in any laboratory setting. For enhanced protection, especially when handling larger quantities, PVC or rubber boots are recommended[9].

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a standardized operational workflow is paramount for ensuring safety and experimental reproducibility. The following protocol should be followed diligently.

3.1. Preparation and Engineering Controls:

• Work Area Designation: All work with 2-Bromo-7-methoxyphenazine should be conducted in a designated area, clearly marked with appropriate hazard signage.

• Ventilation: All handling of the solid compound and its solutions must take place inside a certified chemical fume hood to minimize inhalation exposure[5][11].

• Emergency Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested[3][4]. Have a spill kit readily available.

3.2. Handling Procedure:

• Donning PPE: Before entering the designated work area, don all required PPE as outlined in the table above.

• Weighing and Transfer:

  • When weighing the solid, use an analytical balance inside the fume hood or a powder containment hood.

  • Use anti-static spatulas and weighing boats to prevent dispersal of the powder.

  • For transfers, use a funnel to minimize the risk of spills.

• Dissolution:

  • Add the solvent to the solid slowly and in a controlled manner.

  • If heating is required, use a controlled heating mantle and ensure proper ventilation to capture any vapors.

• Post-Handling:

  • Thoroughly clean all equipment used.

  • Wipe down the work surface in the fume hood with an appropriate solvent and then decontaminate with a suitable cleaning agent.

  • Properly doff and dispose of contaminated PPE.

Visual Workflow for Safe Handling:

Caption: A stepwise workflow for the safe handling of 2-Bromo-7-methoxyphenazine, from preparation to post-handling procedures.

Disposal Plan: Environmental Responsibility

The disposal of 2-Bromo-7-methoxyphenazine and its associated waste must be handled with the utmost care to prevent environmental contamination.

4.1. Waste Segregation:

• Solid Waste: Unused or contaminated solid 2-Bromo-7-methoxyphenazine, as well as contaminated consumables (e.g., weighing boats, pipette tips), should be collected in a dedicated, clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing 2-Bromo-7-methoxyphenazine should be collected in a separate, labeled hazardous waste container. Do not mix with other waste streams unless compatibility has been confirmed.

• Contaminated PPE: Disposable gloves, gowns, and other PPE should be collected in a designated hazardous waste bag.

4.2. Disposal Procedure:

• All waste must be disposed of through an approved waste disposal plant[3][4].

• Do not dispose of this chemical down the drain or in regular trash[12][13].

• Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

4.3. Spill Management:

• Evacuate: In the event of a spill, evacuate the immediate area.

• Alert: Notify your supervisor and institutional safety officer.

• Contain: If it is safe to do so, contain the spill using a chemical spill kit.

• Clean-up: Clean-up should only be performed by trained personnel wearing appropriate PPE. The collected spill material should be treated as hazardous waste.

Disposal Decision Tree:

Caption: A decision tree illustrating the proper segregation and disposal pathway for waste generated from handling 2-Bromo-7-methoxyphenazine.

By integrating these safety protocols into your daily laboratory practices, you can ensure a safe working environment while advancing your research with scientific integrity.

References

• 2 - SAFETY DATA SHEET. (n.d.).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• 2-Bromo-4-methoxyphenol SDS, 17332-11-5 Safety Data Sheets - ECHEMI. (n.d.).
• Safety Data Sheet - ChemScene. (2021, March 26).
• Examples of PPE for Various Dangerous Goods Classes - Storemasta Blog. (2025, July 2).
• 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista. (2022, October 6).
• Safety Data Sheet: 2-Methoxyphenol. (n.d.).
• 2-Bromo-6-methoxynaphthalene | C11H9BrO | CID 78786 - PubChem. (n.d.).
• Phenazine-1,6-diol - Apollo Scientific. (2023, July 6).
• SAFETY DATA SHEET - Fisher Scientific. (n.d.).
• Safety Data Sheet: 2-Methoxyphenol - Carl ROTH. (n.d.).
• 1-Bromo-2-methoxy-4-nitrobenzene SDS, 77337-82-7 Safety Data Sheets - ECHEMI. (n.d.).
• Removal of Bromine from Polymer Blends with a Composition Simulating That Found in Waste Electric and Electronic Equipment through a Facile and Environmentally Friendly Method - PMC - NIH. (2023, January 31).

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